D-Glucosamine-1-13C hydrochloride

• CAS: 143553-09-7

Core Science & Biosynthesis

Interrogating the Hexosamine Biosynthetic Pathway: A Technical Guide to D-Glucosamine-1-13C Hydrochloride Isotope Tracing in Mammalian Cells

Strategic Rationale: Why Target the Salvage Pathway?

The Hexosamine Biosynthetic Pathway (HBP) is a critical nutrient-sensing network that integrates cellular glucose, glutamine, acetyl-CoA, and uridine triphosphate (UTP) to synthesize Uridine-5′-diphospho-N-acetylglucosamine (UDP-GlcNAc)[1]. As the obligate substrate for O-GlcNAcylation and N-linked glycosylation, UDP-GlcNAc dictates protein folding, stability, and signal transduction across numerous physiological states, including macrophage polarization and tumor microenvironment adaptation[1][2].

Historically, researchers have utilized uniformly labeled[U-13C6]glucose to trace HBP flux. However, glucose tracing is highly pleiotropic, feeding simultaneously into glycolysis, the pentose phosphate pathway, and the TCA cycle. This creates complex isotopic dilution effects that obscure direct HBP analysis.

The Causality of Tracer Selection: D-glucosamine-1-13C hydrochloride provides a highly specific, targeted alternative. By entering the cell and being directly phosphorylated by hexokinase, supplemented glucosamine bypasses glutamine:fructose-6-phosphate amidotransferase (GFAT)—the rate-limiting enzyme of the de novo HBP[3]. This targeted entry allows researchers to directly saturate and probe the downstream salvage pathway capacity, measure UDP-GlcNAc pool turnover rates, and quantify glycosylation dynamics without the confounding metabolic noise of global glucose tracing[3].

Metabolic Routing of 1-13C-Glucosamine

Upon entering the mammalian cell, D-glucosamine-1-13C undergoes a rapid sequence of enzymatic transformations. Because the heavy carbon-13 isotope is positioned at the C1 carbon of the glucosamine ring, the label is conserved throughout the entire biosynthetic cascade, ultimately residing in the GlcNAc moiety of the newly synthesized UDP-GlcNAc.

• Phosphorylation: Hexokinase (HK) phosphorylates D-glucosamine-1-13C at the 6th carbon, trapping it intracellularly as GlcN-6-P (1-13C)[1].

• Acetylation: Glucosamine-phosphate N-acetyltransferase 1 (GNPNAT1) transfers an acetyl group from Acetyl-CoA to the amine group of GlcN-6-P, yielding GlcNAc-6-P (1-13C)[1].

• Isomerization: Phosphoglucomutase 3 (PGM3) catalyzes the intramolecular shift of the phosphate group from the C6 to the C1 position, forming GlcNAc-1-P (1-13C).

• Uridylation: UDP-GlcNAc pyrophosphorylase 1 (UAP1) catalyzes the final condensation of GlcNAc-1-P with UTP, releasing pyrophosphate and generating the terminal metabolite UDP-GlcNAc (1-13C)[1].

Figure 1: Metabolic routing of D-glucosamine-1-13C through the Hexosamine Biosynthetic Pathway.

Self-Validating Experimental Methodology: LC-MS/MS Tracing

To ensure data integrity, experimental protocols must be self-validating. Nucleotide sugars exhibit rapid turnover rates; thus, the time elapsed between cell harvesting and enzyme quenching is the primary vector for artifactual data. The following protocol utilizes rapid cold-solvent quenching and internal standard normalization to guarantee absolute quantitative accuracy.

Step 1: Isotope Labeling & Titration

• Procedure: Culture mammalian cells in standard media until 70% confluent. Replace with customized media containing 1 to 10 mM D-glucosamine-1-13C hydrochloride.

• Causality: The concentration of the tracer must be carefully titrated based on the cell line. Excessive exogenous glucosamine can rapidly deplete intracellular UTP pools (due to hyperactive UAP1 consumption), artificially bottlenecking the pathway and inducing cellular stress[1].

Step 2: Metabolic Quenching & Extraction

• Procedure: Aspirate media and rapidly wash the monolayer with ice-cold PBS. Immediately apply 80% Methanol (pre-chilled to -80°C) directly to the dish.

• Causality: Cold methanol instantly denatures metabolic enzymes, freezing the isotopic steady state. It simultaneously precipitates proteins while efficiently extracting polar metabolites like UDP-GlcNAc[4].

• Self-Validation (Internal Standard): Spike the extraction buffer with a known concentration of a distinct heavy isotope (e.g., D-[15N]-glucosamine). This acts as an internal standard to normalize matrix effects, ion suppression, and volumetric losses during extraction[4].

• Recovery: Scrape the cells, transfer to a microcentrifuge tube, vortex for 30 seconds, and centrifuge at 15,000 × g for 15 minutes at 4°C. Transfer the supernatant and dry under a gentle stream of nitrogen gas.

Step 3: LC-MS/MS Acquisition

• Procedure: Resuspend the dried extract in 50% acetonitrile. Separate metabolites using a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a polymer-based amino column[4].

• Causality: HBP intermediates and nucleotide sugars are highly polar. Standard C18 reversed-phase columns fail to retain these compounds without the use of ion-pairing agents, which can contaminate the mass spectrometer. HILIC provides excellent retention and peak shape for polar metabolomics[4].

Figure 2: Self-validating LC-MS/MS workflow for 13C-Glucosamine metabolic isotope tracing.

Quantitative Data Interpretation

Mass Isotopologue Distribution (MID) analysis calculates the fractional enrichment of the 13C label within the metabolite pool. When operating the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, specific precursor-to-product ion transitions must be programmed to differentiate endogenous (12C) metabolites from the 1-13C labeled species[4].

Table 1: Expected MRM Transitions for 1-13C Glucosamine Tracing

Metabolite	Ionization Mode	Unlabeled Precursor (m/z)	1-13C Precursor (m/z)	Primary Product Ion (m/z)
Glucosamine	ESI+	180.1	181.1	72.1 / 73.1
GlcN-6-P	ESI-	258.0	259.0	79.0 (PO₃⁻)
GlcNAc-6-P	ESI-	300.0	301.0	79.0 (PO₃⁻)
UDP-GlcNAc	ESI-	606.1	607.1	384.0 (UDP⁻)

Mechanistic Note on Fragmentation: During collision-induced dissociation (CID) of UDP-GlcNAc in negative ion mode, the primary product ion generated is m/z 384.0, which corresponds to the cleaved UDP moiety. Because the 13C label is located on the C1 position of the GlcNAc ring, the heavy isotope is lost to the neutral fragment during this specific transition. Consequently, the precursor mass shifts by +1 Da (607.1), but the detected product ion remains identical to the unlabeled species (384.0).

By quantifying the ratio of the 607.1 → 384.0 transition against the 606.1 → 384.0 transition, researchers can accurately determine the fractional synthesis rate of UDP-GlcNAc derived from the salvage pathway, providing a high-resolution snapshot of cellular glycosylation capacity[5].

References

• The Hexosamine Biosynthesis Pathway: Regul
• Glutamine deprivation triggers NAGK-dependent hexosamine salvage. elifesciences.org.
• First characterization of glucose flux through the hexosamine biosynthesis pathway (HBP) in ex vivo mouse heart. nih.gov.
• Glycan Biosynthesis and Metabolism Analysis.
• Development and validation of a HPLC-ES-MS/MS method for the determination of glucosamine in human synovial fluid. nih.gov.

Sources

• 1. The Hexosamine Biosynthesis Pathway: Regulation and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glutamine deprivation triggers NAGK-dependent hexosamine salvage | eLife [elifesciences.org]
• 3. First characterization of glucose flux through the hexosamine biosynthesis pathway (HBP) in ex vivo mouse heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a HPLC-ES-MS/MS method for the determination of glucosamine in human synovial fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glycan Biosynthesis and Metabolism Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]

pharmacokinetics of D-glucosamine-1-13C hydrochloride in vivo

Title: Tracing the Matrix: In Vivo Pharmacokinetics and Metabolic Fate of D-Glucosamine-1-13C Hydrochloride

Executive Summary

Understanding the true pharmacokinetic (PK) profile of exogenous glucosamine has historically been confounded by high endogenous baseline levels and the rapid, extensive metabolism of the molecule. As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I approach this challenge through the lens of stable isotope tracing. D-glucosamine-1-13C hydrochloride serves as the premier analytical tool for this purpose. By replacing the radioactive limitations of 14C with the stable 13C isotope at the anomeric C1 position, researchers can definitively track absorption, systemic distribution, and structural incorporation into articular cartilage using high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy.

The Analytical Rationale: Why 13C-Isotopic Tracing?

In standard human and animal models, endogenous glucosamine circulates continuously at concentrations of roughly 10 to 200 ng/mL[1]. When an exogenous dose is administered, standard LC-MS/MS assays struggle to differentiate the administered drug from endogenous fluctuations.

Historically, 14C-labeled glucosamine was utilized to map systemic distribution. However, 14C studies in rats revealed that nearly 50% of an oral dose is rapidly oxidized and exhaled as radioactive CO2[2]. Furthermore, 14C tracing relies on scintillation counting, which destroys the structural context of the molecule and cannot easily distinguish between the parent drug and its downstream metabolites.

The use of D-glucosamine-1-13C hydrochloride solves these issues. The 13C label is non-radioactive, permitting safe human and large-animal clinical trials. Analytically, it induces a distinct mass shift (e.g., m/z 219.0459 for the 13C-glucosamine potassium adduct vs. 218.0425 for the unlabeled counterpart) that is easily resolved via LC-HRMS[3]. Furthermore, the C1 carbon resonates in a highly specific, uncluttered region (90–120 ppm) during 13C-NMR, allowing us to prove that the intact molecule is incorporated into the extracellular matrix (ECM) of joint tissues[4].

Workflow of 13C-Glucosamine in vivo tracing and pharmacokinetic analysis.

In Vivo ADME Profile

Absorption & First-Pass Metabolism Glucosamine hydrochloride is highly water-soluble and rapidly absorbed from the gastrointestinal tract. However, its absolute oral bioavailability is notoriously low. The causality behind this phenomenon is an aggressive first-pass metabolism. Upon absorption through the intestinal epithelium, a significant portion of the drug is immediately shunted into glycolysis or the Hexosamine Biosynthetic Pathway (HBP) by the gut microbiota and the liver. This explains why oral bioavailability is restricted to approximately 19% in rats[5] and as low as 6.1% in horses[6].

Distribution & Tissue Tropism Despite low systemic bioavailability, the therapeutic efficacy of glucosamine hinges on its tropism for articular tissues. In vivo studies utilizing 13C-glucosamine in canine models have provided definitive evidence that orally administered glucosamine survives the digestive tract, enters the synovial fluid, and is actively taken up by chondrocytes in the articular cartilage[4].

Metabolism via the HBP Once inside the chondrocyte, D-glucosamine-1-13C bypasses the rate-limiting enzyme (GFAT) of the HBP. It is directly phosphorylated by hexokinase into glucosamine-6-phosphate. Through a series of enzymatic steps, the 13C-labeled precursor is converted into UDP-GlcNAc, the universal nucleotide sugar donor required for the biosynthesis of glycosaminoglycans (GAGs) and hyaluronic acid.

Hexosamine Biosynthetic Pathway (HBP) mapping 13C-glucosamine to GAGs.

Excretion The unassimilated fraction of systemic glucosamine is primarily cleared via the kidneys. In humans, the elimination half-life is estimated to be approximately 15 hours, supporting a once-daily dosing regimen[1].

Quantitative Pharmacokinetic Parameters

The table below summarizes the in vivo pharmacokinetic parameters of glucosamine across various species.

Species	Formulation	Oral Dose	Cmax	Tmax	t1/2	Absolute Bioavailability (F%)
Human	Hydrochloride / Sulfate	1500 mg	~2.28 - 10 µM	2.3 - 4.0 h	~15 h	~20 - 26%
Dog	Hydrochloride	500 mg	Tissue-bound	N/A	N/A	N/A (Cartilage Tropism)
Horse	Hydrochloride	20 mg/kg	~1 µg/mL	1.0 - 2.0 h	N/A	6.1%
Rat	Hydrochloride	350 mg/kg	N/A	~0.5 h	~1.1 h (IV)	19.0%

Data synthesized from authoritative PK evaluations[1][4][5][6][7].

Experimental Methodologies & Self-Validating Protocols

To ensure absolute scientific integrity, DMPK workflows must be self-validating. Below are the optimized protocols for tracking D-glucosamine-1-13C hydrochloride in vivo.

Protocol 1: LC-HRMS Quantification of Plasma 13C-Glucosamine

Causality & Choice: Glucosamine is a highly polar, low-molecular-weight amine that exhibits zero retention on standard reversed-phase (C18) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is mandatory.

• Sample Preparation: Aliquot 100 µL of collected plasma. Spike with 10 µL of D7-glucosamine (Internal Standard, 500 ng/mL).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (ACN) containing 1% formic acid.

  • Self-Validation Mechanism: The acidic environment ensures the primary amine group remains protonated, preventing spontaneous degradation and standardizing recovery rates across all samples.

• Centrifugation: Vortex aggressively for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Chromatography: Inject 5 µL of the supernatant onto a HILIC column (e.g., 2.1 x 100 mm, 1.7 µm particle size). Use a gradient of 10 mM ammonium formate in water (Mobile Phase A) and 0.1% formic acid in ACN (Mobile Phase B).

• Detection: Operate the HRMS in positive electrospray ionization (ESI+) mode. Extract the exact mass for the 13C-glucosamine potassium adduct (m/z 219.0459) and the D7-glucosamine adduct to quantify the concentration accurately[3].

Protocol 2: 13C-NMR Tracing of Extracellular Matrix Incorporation

Causality & Choice: Mass spectrometry requires tissue destruction, losing spatial context. 13C-NMR allows us to observe the specific chemical environment of the 13C label, proving that the glucosamine is structurally integrated into the cartilage rather than just pooling in the synovial fluid[4].

• Tissue Harvest: Isolate articular cartilage 14-21 days post-dosing. Wash the tissue extensively in cold PBS to remove unbound synovial 13C-glucosamine.

  • Self-Validation Mechanism: Analyze the final PBS wash fluid via LC-MS. The complete absence of 13C-glucosamine in the wash confirms that any subsequent NMR signals originate strictly from intracellular or ECM-bound isotopes.

• Sample Homogenization: Cryopulverize the cartilage in liquid nitrogen to preserve the fragile GAG chain integrity.

• NMR Acquisition: Suspend the pulverized tissue in D2O. Acquire 13C-NMR spectra at 100 MHz (or higher) utilizing proton decoupling.

• Data Processing: Integrate the signal intensity specifically in the 90–120 ppm region (the anomeric C1 carbon). Compare the C12:C13 ratio against a natural abundance control cartilage sample to calculate the absolute percentage of 13C enrichment[4].

Sources

• 1. Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Distribution of isotopic label after the oral administration of free and bound 14C-labelled glucosamine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. open.library.ubc.ca [open.library.ubc.ca]
• 4. The Fate of Oral Glucosamine Traced by 13C Labeling in the Dog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single Dose Pharmacokinetics and Bioavailability of Glucosamine in the Rat [sites.ualberta.ca]
• 6. madbarn.com [madbarn.com]
• 7. Is there any scientific evidence for the use of glucosamine in the management of human osteoarthritis? - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Stability and Degradation of D-glucosamine-1-¹³C Hydrochloride in Aqueous Solution

Abstract

This technical guide provides a comprehensive overview of the stability and degradation profile of D-glucosamine-1-¹³C hydrochloride in aqueous solutions. Designed for researchers, scientists, and drug development professionals, this document delves into the core chemical principles governing the molecule's behavior in solution, outlines the primary degradation pathways, and details the critical factors that influence its stability. By synthesizing established knowledge on glucosamine with the principles of stable isotope labeling, this guide offers field-proven insights and self-validating experimental protocols for assessing stability. The causality behind experimental design is explained, ensuring technical accuracy and practical applicability for professionals utilizing D-glucosamine-1-¹³C hydrochloride as an internal standard or tracer in analytical and metabolic studies.

Introduction: The Role and Significance of D-glucosamine-1-¹³C Hydrochloride

D-glucosamine, an amino sugar that is a fundamental building block for glycosaminoglycans, is widely studied and used in dietary supplements for joint health.[1] In the realm of advanced scientific research, particularly in pharmacokinetic and metabolic studies, stable isotope-labeled (SIL) compounds are indispensable tools. D-glucosamine-1-¹³C hydrochloride is the ¹³C labeled form of D-glucosamine hydrochloride, serving as an ideal internal standard for quantitative analysis by mass spectrometry (MS) or as a tracer in metabolic flux analysis.[2][]

The utility of a SIL internal standard is predicated on the assumption that it behaves identically to its unlabeled analyte throughout sample preparation and analysis.[4][5] Therefore, a thorough understanding of its stability in aqueous environments—the most common solvent system in biological and pharmaceutical sample preparation—is paramount. The ¹³C label, integrated into the carbon backbone at the C1 position, is chemically robust and not susceptible to exchange under typical analytical conditions, unlike deuterium labels which can sometimes be lost.[4] Consequently, the chemical stability of D-glucosamine-1-¹³C hydrochloride is expected to be virtually identical to that of its unlabeled counterpart, D-glucosamine hydrochloride. This guide will, therefore, draw upon the extensive literature on glucosamine stability to provide a reliable framework for its ¹³C labeled analogue.

Core Degradation Pathways in Aqueous Solution

The structural integrity of D-glucosamine in water is primarily challenged by two chemical processes: the Maillard reaction and, under more extreme conditions, hydrolysis and other rearrangements.

The Maillard Reaction: Non-Enzymatic Browning

The Maillard reaction is a complex series of chemical reactions between the amino group of glucosamine and a carbonyl group. Since glucosamine itself contains both a primary amine and an aldehyde group (in its open-chain form), it can undergo this reaction, which is a major pathway for its degradation, especially under thermal stress.[6][7] This non-enzymatic browning reaction is significantly influenced by temperature, pH, and the presence of other reactants.[6][7][8]

The initial step involves the condensation of the amino group with a carbonyl group to form a Schiff base, which then cyclizes and rearranges into Amadori or Heyns products.[7][9] These intermediates undergo further dehydration and fragmentation to produce a cascade of other molecules, ultimately leading to the formation of brown nitrogenous polymers and copolymers known as melanoidins.[9] Studies have shown that glucosamine is highly reactive in the Maillard reaction, even more so than glucose when paired with amines.[8][10][11]

Hydrolysis and Thermal Degradation

Under harsh conditions, such as high temperatures and acidic environments, glucosamine can undergo hydrolysis and other degradation reactions. Studies performed in subcritical water (190 to 230°C) show that glucosamine degradation follows first-order kinetics.[6][12][13] The primary degradation product identified under these conditions is 5-(hydroxymethyl)-furfural (5-HMF).[6][12][13] While these conditions are extreme compared to typical laboratory settings, they reveal the inherent susceptibility of the molecule to degradation. Forced degradation studies under strongly acidic conditions (e.g., concentrated HCl) at elevated temperatures, used for the hydrolysis of chitin to produce glucosamine, also indicate that prolonged exposure can lead to decomposition of the glucosamine product.[14]

The diagram below illustrates the primary degradation pathways for D-glucosamine in an aqueous environment.

Caption: Primary degradation pathways for D-glucosamine in aqueous solution.

Key Factors Influencing Stability

The rate and extent of D-glucosamine degradation are not constant; they are critically dependent on several environmental factors. Understanding these factors is essential for ensuring the integrity of stock solutions and experimental samples.

• Temperature: Temperature is a major catalyst for degradation. The Maillard reaction rate, in particular, increases significantly with rising temperature.[9] Studies optimizing the Maillard reaction for other purposes use temperatures ranging from 111°C to 120°C.[8][15][16] While degradation is slower at ambient or refrigerated temperatures, long-term storage should be at controlled, cool temperatures. Short-term stability tests on glucosamine hydrochloride reference standards have shown it to be stable for up to 10 days at 25°C and even 60°C, while long-term stability is established at 4–8°C for years.[1]

• pH: The pH of the aqueous solution plays a pivotal role. The Maillard reaction is markedly accelerated at neutral to alkaline pH.[8] Optimal conditions for browning in model systems are often observed at pH 8.0 or 9.0.[8][15][16] Conversely, under strongly acidic conditions (e.g., pH < 2) combined with high heat, acid-catalyzed hydrolysis and degradation can occur.[17] For maximum stability in solution, a slightly acidic pH is generally preferable to neutral or alkaline conditions.

• Concentration: The concentration of glucosamine can influence reaction kinetics. In some studies of the Maillard reaction, a 1:1 ratio of reactants was found to be optimal, suggesting that at higher concentrations, self-condensation reactions may be more pronounced.[8]

• Presence of Oxygen and Other Reactants: Forced degradation studies have indicated that glucosamine is susceptible to oxidative degradation.[18] Therefore, minimizing headspace oxygen in stored solutions or using de-gassed solvents may enhance stability. The presence of other reactive molecules, such as reducing sugars or amino acids, can also participate in and accelerate Maillard-type reactions.[7]

Data Summary: Conditions Affecting Stability

The following table summarizes the impact of various stress conditions on D-glucosamine stability based on forced degradation studies and other literature.

Condition	Stressor	Temperature	Observed Outcome	Stability Impact	Reference(s)
Acidic	0.1 M - 1.0 M HCl	Room Temp - 80°C	Generally stable at moderate temperatures. Degradation occurs at high temperatures over extended periods.	Low to Moderate	[18][19][20]
Alkaline	0.1 M - 1.0 M NaOH	Room Temp - 70°C	Generally stable at moderate temperatures. Promotes Maillard reaction at elevated temperatures.	Low to High	[8][18][20]
Oxidative	3-30% H₂O₂	Room Temperature	Significant degradation observed.	High	[18]
Thermal	Dry Heat / Solution	60°C - 120°C	Stable for short durations at 60°C. Significant degradation (Maillard reaction) at >100°C.	Moderate to High	[1][8][18]
Photolytic	UV / Visible Light	Ambient	No significant degradation typically reported in standard tests.	Low	[19]

Recommended Protocol for Stability Assessment

To ensure the integrity of D-glucosamine-1-¹³C hydrochloride solutions, a robust, self-validating stability study should be performed. This protocol is based on established stability-indicating methods and regulatory guidelines.[10][19][21]

Core Component: The Stability-Indicating Analytical Method

The foundation of any stability study is an analytical method that can accurately separate the intact active pharmaceutical ingredient (API) from its degradation products. For glucosamine, a high-performance liquid chromatography (HPLC) method is the gold standard.

Recommended HPLC Method:

• Column: Phenomenex Luna Amino Column (150 mm x 4.6 mm, 5 µm particle size) or equivalent HILIC column.[10][22]

• Mobile Phase: Acetonitrile and Phosphate Buffer (e.g., 75:25, v/v, pH 7.5). The exact ratio and pH may be optimized.[10][22]

• Flow Rate: 1.5 mL/min.[10][22]

• Detection: UV at 195 nm. Glucosamine lacks a strong chromophore, necessitating detection at a low wavelength.[2][10][22][23]

• Column Temperature: 35-40°C.[23][24]

• Method Validation: The method must be validated for specificity, linearity, accuracy, precision, and range according to ICH guidelines.[1][10] Specificity is proven by demonstrating that known degradation products (from forced degradation studies) do not interfere with the quantification of the parent compound.

Step-by-Step Experimental Workflow

• Solution Preparation:

  • Prepare a stock solution of D-glucosamine-1-¹³C hydrochloride in the desired aqueous medium (e.g., ultrapure water, specific buffer) at a known concentration (e.g., 1 mg/mL).

  • Use calibrated volumetric flasks and analytical balances for accuracy.

  • The diluent for standards and samples should ideally be the mobile phase or a compatible solvent mixture (e.g., acetonitrile/water 50:50).[23]

• Forced Degradation (Stress Testing):

  • Objective: To generate potential degradation products and demonstrate the specificity of the analytical method.

  • Acid Hydrolysis: Treat the solution with 0.1 M HCl at 60°C for a defined period (e.g., 24 hours).

  • Base Hydrolysis: Treat the solution with 0.1 M NaOH at 60°C for a defined period (e.g., 24 hours).

  • Oxidation: Treat the solution with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solution at 80°C for 48 hours.

  • Analysis: After the stress period, neutralize the acidic and basic samples, then dilute all samples to the target concentration and analyze by the validated HPLC method alongside an unstressed control (T=0) sample.

• Short-Term and Long-Term Stability Study:

  • Objective: To determine the stability of the solution under intended storage and use conditions.

  • Dispense aliquots of the stock solution into appropriate, inert containers (e.g., amber glass vials) to minimize light exposure and headspace.

  • Store aliquots under the following conditions as per ICH guidelines:

    • Long-Term: 5°C ± 3°C (Refrigerated)

    • Accelerated: 25°C ± 2°C / 60% ± 5% RH

    • Intermediate (if needed): 30°C ± 2°C / 65% ± 5% RH

  • Testing Frequency: Pull samples for analysis at predetermined time points. A typical schedule for a 12-month study would be: 0, 1, 3, 6, 9, and 12 months for long-term conditions, and 0, 3, and 6 months for accelerated conditions.[10]

  • Analysis: At each time point, analyze the stored samples against a freshly prepared standard solution of D-glucosamine-1-¹³C hydrochloride to determine the remaining concentration. Assess for the appearance of any new degradation peaks.

The following diagram outlines the logical flow of a comprehensive stability study.

Caption: Experimental workflow for a comprehensive stability assessment.

Conclusion and Best Practices

The stability of D-glucosamine-1-¹³C hydrochloride in aqueous solution is governed by the same principles as its unlabeled analogue. The primary degradation route under pharmaceutically relevant conditions is the Maillard reaction, which is significantly accelerated by elevated temperature and neutral-to-alkaline pH. Oxidative degradation is also a key consideration.

Key Recommendations for Maximizing Stability:

• Storage: Stock and working solutions should be stored at refrigerated temperatures (2-8°C).

• pH Control: For maximum stability, solutions should be prepared in a slightly acidic buffer (e.g., pH 4-6), avoiding neutral or alkaline conditions if prolonged storage is required.

• Protection from Light and Air: While not highly susceptible to photolytic degradation, storing solutions in amber vials and minimizing headspace can provide extra protection against potential light-induced and oxidative reactions.

• Solution Lifetime: Based on available data, aqueous solutions of glucosamine hydrochloride are stable for at least one week under controlled conditions.[10][22] However, for use as a quantitative standard, it is best practice to prepare fresh solutions or to bracket sample analysis with checks of the standard solution to confirm its integrity.

By adhering to these principles and employing the robust validation protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently ensure the accuracy and reliability of their data when using D-glucosamine-1-¹³C hydrochloride.

References

• Shao, Y., Alluri, R., Mummert, M., Koetter, U., & Lech, S. (2004). A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 35(3), 625–631. [Link]

• Wang, R., Kobayashi, T., & Adachi, S. (2011). Degradation of N-Acetyl-D-glucosamine and D-Glucosamine in Subcritical Water and Properties of the Degradation Products. Food Science and Technology Research, 17(4), 273–278. [Link]

• Shao, Y., Alluri, R., Mummert, M., Koetter, U., & Lech, S. (2004). A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations. Scilit. [Link]

• Shao, Y., Alluri, R., Mummert, M., Koetter, U., & Lech, S. (2004). A stability-indicating HPLC method for the determination of glucosamine in pharmaceutical formulations. ResearchGate. [Link]

• Zečević, M., Živanović, L., Marković, S., & Petrović, S. (2014). Fast determination of glucosamine in pharmaceutical formulations by high performance liquid chromatography without pre-column derivatization. Redalyc. [Link]

• Apperley, D. C., Forster, A. H., Fournier, R., Harris, R. K., Hodgkinson, P., Lancaster, R. W., & Rades, T. (2005). The use of 13C labeling to enhance the sensitivity of 13C solid-state CPMAS NMR to study polymorphism in low dose solid formulations. Journal of Pharmaceutical Sciences, 94(2), 275–285. [Link]

• Ogutu, F. O., Lilechi, D. B., & Mu, T.-H. (2017). Optimization of Maillard Reaction between Glucosamine and Other Precursors by Measuring Browning with a Spectrophotometer. Preventive Nutrition and Food Science, 22(3), 222–229. [Link]

• Ogutu, F. O., & Mu, T.-H. (2017). Optimization of Maillard Reaction in Model System of Glucosamine and Cysteine Using Response Surface Methodology. Korea Science. [Link]

• Rao, B. M., Kumar, K. P., & Ramana, K. V. (2022). Development and validation of green chemistry HPLC-RI method for the simultaneous estimation of glucosamine and chondroitin sulfate from drug products. MedCrave. [Link]

• Zhou, H. Y., Chen, X. G., Liu, C. S., Park, H. J., & Byun, H. G. (2012). Preparation of glucosamine by hydrolysis of chitosan with commercial α-amylase and glucoamylase. Journal of Zhejiang University. Science. B, 13(10), 843–847. [Link]

• Stable Isotope. (n.d.). Enhancing Drug Metabolism Studies with 13C-Labeled Compounds. [Link]

• Wang, R., Kobayashi, T., & Adachi, S. (2011). D-Glucosamine in Subcritical Water and Properties of the Degradation Products. J-Stage. [Link]

• Ogutu, F. O., & Mu, T.-H. (2017). Optimization of Maillard Reaction in Model System of Glucosamine and Cysteine Using Response Surface Methodology. Preventive Nutrition and Food Science. [Link]

• Ogutu, F. O., & Mu, T.-H. (2017). Optimization of Maillard Reaction in Model System of Glucosamine and Cysteine Using Response Surface Methodology. ResearchGate. [Link]

• Kumar, S. A., & Kumar, Dr. A. S. (2025). Analytical Method Development and Validation of Glucosamine Sulphate and Its Impurities by Using AQbD Approach. IOSR Journal of Pharmacy and Biological Sciences. [Link]

• Wang, R., Kobayashi, T., & Adachi, S. (2011). Degradation of N-Acetyl-D-glucosamine and D-Glucosamine in Subcritical Water and Properties of the Degradation Products. ResearchGate. [Link]

• Gizatulina, G. A., Chebotok, E. N., Novikov, V. Y., & Konovalova, I. N. (2005). Mechanism of acid hydrolysis of N-acetyl-D-glucosamine. ResearchGate. [Link]

• Alfa Chemistry. (n.d.). 13C Labeled Compounds. Isotope Science. [Link]

• No-ip, S., Chakorn, A., Thongkred, P., Suttisuwan, E., Trakunjae, C., & Chantarasiri, A. (2024). Hydrochloric acid producing higher purity of glucosamine than sulfuric acid: a comparison study with different detection approaches. Polish Journal of Chemical Technology. [Link]

• Jónsdóttir, S. Ó., Nguyen, T. H. L., & Gizurarson, S. (2021). The effect of D-(+)-glucosamine, N-acetyl-D-glucosamine and tetraethylene glycol on the stability of oxytocin in aqueous solution. Die Pharmazie - An International Journal of Pharmaceutical Sciences. [Link]

• Arc, a Sygnature Group company. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

• Ogutu, F. O., & Mu, T.-H. (2017). Optimization of Maillard Reaction in Model System of Glucosamine and Cysteine Using Response Surface Methodology. PMC. [Link]

• Megazyme. (n.d.). D-GLUCOSAMINE Assay Procedure. [Link]

• Bothner, H., Waaler, T., & Wik, O. (2008). Kinetics of hyaluronan hydrolysis in acidic solution at various pH values. Carbohydrate Polymers, 72(4), 604–611. [Link]

• Cahyono, E., Suptijah, P., & Wientarsih, I. (2014). Development of A Pressurized Hydrolysis Method for Producing Glucosamine. International Journal of Bonorowo Science and Technology. [Link]

• Jónsdóttir, S. Ó., Nguyen, T. H. L., & Gizurarson, S. (2021). The effect of D-(+)-glucosamine, N-acetyl-D-glucosamine and tetraethylene glycol on the stability of oxytocin in aqueous solution. University of Iceland. [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Forced degradation studies – comparison between ICH, EMA, FDA and WHO. Journal of Pharmaceutical Analysis. [Link]

• Isnaeni, N., & Andayani, R. (2025). Stability Study for Determining the Shelf Life of Glucosamine Hydrochloride Laboratory Reference Standard. Eruditio. [Link]

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• USP. (2011). Glucosamine Hydrochloride. USP Monographs. [Link]

• Peniston, Q. P., & Johnson, E. L. (2002). Preparation of glucosamine hydrochloride.

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Tracing Cartilage Anabolism: The Mechanistic Role of D-Glucosamine-1-13C Hydrochloride in Chondrocyte Metabolism

Executive Summary

D-glucosamine-1-13C hydrochloride is a stable isotope-labeled analogue of naturally occurring glucosamine. In the fields of rheumatology and structural biology, it serves as an indispensable analytical tool for elucidating cartilage metabolism, osteoarthritis (OA) pathogenesis, and the pharmacokinetics of chondroprotective agents. By utilizing a heavy carbon (13C) label at the C-1 position, researchers can precisely trace the incorporation of exogenous glucosamine into the extracellular matrix (ECM) and monitor its regulatory effects on cellular signaling without the radioactive hazards or regulatory burdens associated with 14C labeling[1]. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for utilizing D-glucosamine-1-13C hydrochloride in metabolic flux studies.

Biochemical Rationale: The Hexosamine Biosynthetic Pathway (HBP)

Glucosamine is a fundamental amino monosaccharide and a primary building block for glycosaminoglycans (GAGs)—such as chondroitin sulfate, keratan sulfate, and hyaluronic acid—which comprise the structural foundation of articular cartilage[2].

Under normal physiological conditions, chondrocytes synthesize glucosamine through the Hexosamine Biosynthetic Pathway (HBP), a branch of glycolysis. The rate-limiting step of the HBP is catalyzed by glutamine fructose-6-phosphate amidotransferase (GFAT-1), which converts fructose-6-phosphate to glucosamine-6-phosphate[3].

When exogenous D-glucosamine-1-13C hydrochloride is introduced, it enters the chondrocyte primarily via glucose transporters (GLUT1, GLUT2, and GLUT4)[4]. Crucially, exogenous glucosamine bypasses the GFAT-1 rate-limiting step. It is rapidly phosphorylated by hexokinases into 13C-glucosamine-6-phosphate and subsequently converted into uridine diphosphate N-acetylglucosamine (UDP-13C-GlcNAc)[3][4].

UDP-GlcNAc acts as the universal donor substrate for the biosynthesis of proteoglycans. By tracking the 13C-isotopologues of UDP-GlcNAc, researchers can definitively prove that exogenously administered glucosamine is actively utilized by chondrocytes for de novo matrix synthesis rather than merely acting as a transient signaling trigger[1].

Epigenetic and Signaling Modulation via O-GlcNAcylation

Beyond its structural role, the expansion of the UDP-GlcNAc pool via glucosamine supplementation exerts profound regulatory effects on chondrocyte survival and inflammation. UDP-GlcNAc is the obligate substrate for O-linked N-acetylglucosamine transferase (OGT), an enzyme that catalyzes the dynamic addition of O-GlcNAc to serine and threonine residues of cytosolic and nuclear proteins[2][4].

In the context of cartilage trauma and OA, pro-inflammatory cytokines like Interleukin-1β (IL-1β) drive cartilage destruction by activating the nuclear factor kappa B (NF-κB) signaling system[5][6]. The administration of glucosamine enhances HBP flux, leading to the O-GlcNAcylation of NF-κB. This post-translational modification inhibits the nuclear translocation and DNA-binding activity of NF-κB, thereby suppressing the downstream transcription of matrix metalloproteinases (MMPs) and pro-inflammatory cytokines[6][7]. Furthermore, glucosamine has been shown to prevent the demethylation of the IL-1β promoter region, providing an epigenetic mechanism for its anti-catabolic effects[6][7].

Figure 1: Mechanistic pathway of D-glucosamine-1-13C modulating chondrocyte metabolism and ECM synthesis.

Experimental Workflow: 13C-Glucosamine Metabolic Tracing

To accurately quantify the metabolic flux of glucosamine in cartilage, researchers must employ rigorous isotope tracing protocols. The following self-validating workflow details the in vitro tracing of D-glucosamine-1-13C hydrochloride in primary chondrocytes using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Step-by-Step Protocol

Step 1: Primary Chondrocyte Isolation & Culture

• Action: Isolate primary human or murine articular chondrocytes using sequential pronase (2 mg/mL) and collagenase type II (1.5 mg/mL) digestion. Culture in DMEM supplemented with 10% FBS until 80% confluence.

• Causality: Enzymatic isolation preserves the native expression of GLUT transporters and HBP enzymes better than mechanical disruption. Culturing to only 80% confluence prevents dedifferentiation into a fibroblast-like phenotype, ensuring accurate baseline metabolism.

Step 2: Isotope Labeling

• Action: Replace standard media with low-glucose DMEM (1 g/L) supplemented with 2 mM D-glucosamine-1-13C hydrochloride. Incubate for 24–48 hours.

• Causality: The use of low-glucose media minimizes competitive inhibition at GLUT receptors, maximizing the cellular uptake of the 13C-glucosamine tracer[4][8]. The 13C label at the C-1 position ensures the heavy isotope is retained throughout the HBP without being lost as CO2 during potential glycolytic branching.

Step 3: Metabolic Quenching & Extraction

• Action: Rapidly wash cells with ice-cold PBS. Extract intracellular metabolites using 400 µL of a cold acetonitrile/water mixture (80:20 v/v) containing 0.1% formic acid, or alternatively, a 200 mg/mL trichloroacetic acid (TCA) solution[9][10].

• Causality: Cold organic solvents instantly denature intracellular phosphatases and degradative enzymes, effectively "freezing" the highly transient UDP-13C-GlcNAc pool and preventing artificial degradation of the tracer.

Step 4: LC-MS/MS Analysis

• Action: Centrifuge the extract at 14,000 × g for 20 minutes at 4°C. Inject the supernatant into an LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

• Causality: MRM mode provides the high specificity required to distinguish the 13C-isotopologue from the endogenous 12C pool. For example, the MRM transition for 13C-glucosamine is m/z 181 → 73, whereas endogenous unlabeled glucosamine is m/z 180 → 72[10]. This effectively filters out isobaric interferences like galactosamine.

Figure 2: Step-by-step experimental workflow for 13C-glucosamine metabolic tracing in chondrocytes.

Quantitative Kinetic and Flux Parameters

Synthesizing quantitative data from established pharmacokinetic and in vivo tracing studies provides a baseline for expected experimental outcomes. The table below summarizes key parameters when utilizing 13C-glucosamine in biological matrices.

Parameter	Biological Matrix	Analytical Method	Expected Value / Outcome
Endogenous GlcN Baseline	Human Plasma	LC-MS/MS	~10.4 – 204 ng/mL
13C-GlcN MRM Transition	Cell Extract / Plasma	LC-MS/MS	m/z 181 → 73
Unlabeled GlcN MRM Transition	Cell Extract / Plasma	LC-MS/MS	m/z 180 → 72[10]
13C Cartilage Enrichment	Articular Cartilage (In Vivo)	13C-NMR	1.6% – 2.6% increase over baseline[1]
UDP-GlcNAc Pool Expansion	Chondrocyte Lysate	LC-MS/MS	2 to 4-fold increase post-treatment[3]

Note: In vivo studies utilizing 13C-glucosamine in canine models have conclusively demonstrated that orally administered glucosamine successfully reaches the articular cartilage, resulting in a measurable, dose-dependent 13C enrichment within the tissue[1].

Therapeutic Implications in Osteoarthritis (OA)

The mechanistic insights derived from 13C-glucosamine tracing validate the therapeutic potential of "fueling" the HBP in osteoarthritic joints. By bypassing the GFAT-1 bottleneck, exogenous glucosamine hydrochloride directly replenishes the UDP-GlcNAc pool, which is often depleted during the catabolic stress of OA[3].

This replenishment drives two distinct but synergistic therapeutic axes:

• Anabolic Restoration: It provides the necessary substrates for the de novo synthesis of type II collagen and aggrecan[2][3].

• Catabolic Inhibition: Through O-GlcNAcylation-mediated inhibition of NF-κB, it downregulates the expression of destructive matrix metalloproteinases (e.g., MMP-3, MMP-13) and inflammatory mediators (e.g., Nitric Oxide, Prostaglandin E2)[2][6][7].

Ultimately, the use of D-glucosamine-1-13C hydrochloride bridges the gap between empirical clinical observations and molecular causality, providing drug development professionals with a robust framework for evaluating novel chondroprotective therapies.

References

• The Hexosamine Biosynthetic Pathway as a Therapeutic Target after Cartilage Trauma: Modification of Chondrocyte Survival and Metabolism by Glucosamine Derivatives and PUGNAc in an Ex Vivo Model. MDPI.[Link]

• Glucosamine and Silibinin Alter Cartilage Homeostasis through Glycosylation and Cellular Stresses in Human Chondrocyte Cells. MDPI.[Link]

• Effects of Modified Glucosamine on the Chondrogenic Potential of Circulating Stem Cells under Experimental Inflammation. PMC - NIH.[Link]

• The Fate of Oral Glucosamine Traced by 13C Labeling in the Dog. PMC - NIH.[Link]

• The epigenetic effect of glucosamine and a nuclear factor-kappa B (NF-kB) inhibitor on primary human chondrocytes – Implications for osteoarthritis. PMC - NIH.[Link]

• Multifaceted Protective Role of Glucosamine against Osteoarthritis: Review of Its Molecular Mechanisms. MDPI.[Link]

• Role of Glucosamine and Hyaluronic acid in the treatment of Osteoarthritis. IJARBS.[Link]

• Review Glucose transport and metabolism in chondrocytes: a key to understanding chondrogenesis, skeletal development and cartilage degradation. Histol Histopathol.[Link]

• Determination of Glucosamine in Human Plasma by High-Performance Liquid Chromatography-Atmospheric Pressure Chemical Ionization Source-Tandem Mass Spectrometry. ResearchGate.[Link]

• Synovial and plasma glucosamine concentrations in osteoarthritic patients following oral crystalline glucosamine sulphate at therapeutic dose. CORE.[Link]

• Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man. Academia.edu.[Link]

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Foundational Studies on D-Glucosamine-1-13C Hydrochloride Cellular Uptake

An In-Depth Technical Guide for Metabolic Tracing and Transporter Kinetics

Executive Summary

In the fields of oncology, metabolic syndrome, and osteoarthritis research, tracking the exact cellular fate of amino sugars is critical. D-glucosamine (GlcN) is a naturally occurring glucose derivative that feeds directly into the Hexosamine Biosynthetic Pathway (HBP). However, distinguishing exogenous glucosamine uptake from endogenous glucose-derived glucosamine has historically challenged researchers.

As a Senior Application Scientist, I rely on D-glucosamine-1-13C hydrochloride as the gold-standard stable isotope tracer. By labeling the C1 carbon, we can utilize high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (13C-NMR) to map transporter kinetics, monitor hexokinase competition, and quantify downstream O-GlcNAcylation events without radioactive hazards. This whitepaper outlines the mechanistic foundations, quantitative analytical parameters, and a self-validating experimental protocol for executing these foundational uptake studies.

Mechanistic Foundations of Cellular Uptake

Glucosamine enters the intracellular space via facilitative glucose transporters (GLUTs), where it immediately competes with glucose for phosphorylation by Hexokinase II (HKII).

• GLUT2-Mediated Uptake in Cancer Models: In highly glycolytic cancer cells, glucosamine is predominantly transported via 1. Because GlcN and glucose share structural similarities, high concentrations of GlcN competitively inhibit glycolysis, making GLUT2 and HKII critical biomarkers for glucosamine sensitivity[1].

• GLUT4-Mediated Uptake in Metabolic Tissues: In skeletal muscle and adipocytes, glucosamine flux can induce insulin resistance by fundamentally altering the translocation of the 2 transporter to the plasma membrane, a phenomenon closely linked to glucose toxicity[2].

Mechanistic pathway of D-glucosamine-1-13C cellular uptake and metabolic routing via HBP.

Analytical Rationale for the 1-13C Hydrochloride Isotope

The choice of the hydrochloride salt over the sulfate form is a deliberate experimental design choice. The 3 is highly hygroscopic and exhibits superior, rapid solubility in aqueous cell culture media, ensuring a homogenous tracer pulse without the precipitation risks associated with sulfate derivatives[3].

Furthermore, the 1-13C isotopic label provides a distinct +1 Da mass shift. This allows us to use Multiple Reaction Monitoring (MRM) in tandem mass spectrometry to isolate the exogenous tracer from the vast pool of endogenous 12C-glucosamine[4].

Quantitative Data Presentation

To ensure robust quantification, my laboratory utilizes specific mass spectrometry transitions and kinetic profiling. The tables below summarize the validated parameters required for experimental setup.

Table 1: Quantitative LC-MS/MS and HRMS Parameters for Glucosamine Tracing

Analyte	Ionization	Adduct	Precursor (m/z)	Product (m/z)	Application	Reference
D-Glucosamine (12C)	ESI (+)	[M+H]+	180.1	72.1	Endogenous Baseline	4
D-Glucosamine-1-13C	ESI (+)	[M+H]+	181.1	73.1	Exogenous Tracer	4
D-Glucosamine (12C)	ESI (+)	[M+K]+	218.0425	N/A	HRMS Profiling	5

| D-Glucosamine-1-13C | ESI (+) |[M+K]+ | 219.0459 | N/A | HRMS Profiling | [[5]]() |

Table 2: Transporter-Mediated Glucosamine Uptake Characteristics

Transporter	Primary Expression	Affinity for GlcN	Specific Inhibitor	Metabolic Consequence	Reference
GLUT1	Ubiquitous / Cancer	Low	Cytochalasin B	Basal cellular uptake	[1]
GLUT2	Liver, Pancreas, Cancer	High Capacity	Phloretin	Inhibits glycolysis	[1]

| GLUT4 | Skeletal Muscle, Adipose | Insulin-Sensitive | Indinavir (General) | Induces insulin resistance |[2] |

Self-Validating Experimental Protocol: 13C-Glucosamine Uptake Assay

Every robust protocol must be a self-validating system. The following methodology incorporates internal controls to definitively prove that the measured 13C signal is the result of active biological transport, not passive diffusion or background noise.

• Preparation & Glucose Starvation: Plate cells in standard media until 80% confluent. Wash twice with PBS and incubate in glucose-free DMEM for 2 hours.

  • Causality: Glucosamine and glucose compete for the same facilitative transporters and the same phosphorylating enzyme (HKII). Removing glucose synchronizes the cells, removes competitive inhibition, and maximizes the signal-to-noise ratio for 13C-GlcN uptake[1].

• Pharmacological Inhibition (The Validation Step): Pre-treat control wells with specific transport inhibitors: Cytochalasin B for GLUT1 or Phloretin for GLUT2[1].

  • Causality: If the 13C intracellular signal is completely abrogated in these wells, it validates that the uptake is strictly transporter-mediated, ruling out membrane leakage artifacts.

• Tracer Pulse: Spike the media with D-glucosamine-1-13C hydrochloride at a physiological concentration (e.g., 2-5 mM). Incubate for precisely 15 to 30 minutes.

• Metabolic Quenching: Rapidly aspirate the media, wash once with ice-cold PBS, and immediately flood the wells with 80% cold methanol (-80°C).

  • Causality: Hexokinase acts on intracellular glucosamine within seconds. Instantaneous freezing and protein precipitation completely halt enzymatic conversion, preserving the exact intracellular pool of unphosphorylated 13C-GlcN and newly formed 13C-GlcN-6-P[4].

• Extraction and LC-MS/MS Analysis: Scrape the cells, centrifuge at 14,000 x g to remove precipitated proteins, dry the supernatant under N2 gas, and reconstitute in the mobile phase for MRM analysis.

Step-by-step experimental workflow for tracking 13C-labeled glucosamine uptake.

Conclusion

Mastering the cellular uptake dynamics of D-glucosamine-1-13C hydrochloride allows researchers to uncouple the complex web of glycolysis and the Hexosamine Biosynthetic Pathway. By leveraging the high aqueous solubility of the hydrochloride salt, employing strict metabolic quenching, and utilizing targeted LC-MS/MS MRM transitions, drug development professionals can accurately profile how novel therapeutics modulate nutrient uptake and combat metabolic toxicity.

References

• [1] Glucose transporter 2‑transported glucosamine inhibits glycolysis in cancer cell lines through competition with glucose for hexokinase II. National Institutes of Health (PMC). 1

• [2] Glucosamine induces insulin resistance in vivo by affecting GLUT 4 translocation in skeletal muscle: Implications for glucose toxicity. ResearchGate. 2

• [3] Glucosamine hydrochloride 66-84-2 wiki. Guidechem. 3

• [5] Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers. UBC Library Open Collections. 5

• [4] Determination of glucosamine and its derivatives released from photocrosslinked gelatin hydrogels using HPLC. ResearchGate. 4

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• 4. researchgate.net [researchgate.net]
• 5. open.library.ubc.ca [open.library.ubc.ca]

Protocols & Analytical Methods

using D-glucosamine-1-13C hydrochloride as LC-MS internal standard

Application Note: High-Fidelity LC-MS/MS Quantification of Glucosamine Using D-Glucosamine-1-13C Hydrochloride

Introduction & Scientific Rationale

Glucosamine (2-amino-2-deoxy-D-glucose) is a critical amino monosaccharide evaluated in pharmacokinetic (PK) studies for osteoarthritis management and as a structural biomarker in heparan sulfate metabolism (1)[1]. Accurate quantification in biological matrices (plasma, urine) is notoriously difficult due to its high polarity, lack of a strong chromophore, and significant endogenous baseline levels (2)[2].

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis. To correct for variable extraction recoveries and matrix-induced ion suppression, D-glucosamine-1-13C hydrochloride is employed as a stable isotope-labeled internal standard (SIL-IS). Because it shares identical physicochemical properties with the analyte, it co-elutes chromatographically and ionizes simultaneously, effectively normalizing the analytical response and eliminating experimental biases (3)[3].

Expert Insight: Causality and the "+1 Da" Isotopic Challenge

While D-glucosamine-1-13C is an ideal SIL-IS, its application introduces a specific analytical challenge: it possesses a mass shift of only +1 Da compared to native glucosamine (m/z 181.1 vs. 180.1).

The Causality of Interference: Native glucosamine contains six carbon atoms. The natural abundance of 13C (~1.1% per carbon) dictates that approximately 6.6% of native glucosamine exists as the M+1 isotopologue. At high analyte concentrations (e.g., Cmax following an oral dose), this M+1 isotopologue contributes a significant signal to the IS channel (m/z 181.1), a phenomenon known as isotopic cross-talk (4)[4]. If left unaddressed, this artificially inflates the IS peak area, leading to non-linear calibration curves and inaccurate quantification.

The Self-Validating Solution: To ensure absolute trustworthiness, the assay must be designed as a self-validating system. We achieve this through two mechanisms:

• Selective SRM Transitions: Instead of relying solely on the precursor mass, we select specific product ions. Native glucosamine is monitored at m/z 180.1 → 72.1, while the 13C-IS is monitored at m/z 181.0 → 74.6 (1)[1]. This differential fragmentation bypasses the cross-channel interference.

• System Suitability Check: A zero-IS upper limit of quantification (ULOQ) sample is injected in every batch to empirically measure and mathematically subtract any residual M+1 contribution.

Experimental Workflow

Figure 1: LC-MS/MS workflow for glucosamine quantification using D-glucosamine-1-13C IS.

Detailed Self-Validating Protocol: High-Throughput Plasma Analysis

Rationale: Direct analysis without derivatization maximizes throughput. A Cyano or HILIC column is mandatory because standard C18 phases cannot retain the highly polar glucosamine molecule (1)[1].

Step 1: Reagent Preparation

• Prepare a primary stock solution of D-glucosamine-1-13C hydrochloride (IS) at 1 mg/mL in 50% methanol.

• Dilute the stock to create a working IS solution of 1,400 ng/mL in LC-MS grade water.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the working IS solution (1,400 ng/mL) to the plasma.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid. Causality: Formic acid lowers the pH, ensuring the amine group of glucosamine remains fully protonated. This enhances its solubility in the organic crash solvent, preventing co-precipitation with plasma proteins and maximizing extraction recovery.

• Vortex vigorously for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

Step 3: System Suitability & Cross-Talk Validation (Critical Self-Validation Step) Before running the analytical batch, the system must validate its own specificity:

• Inject a Blank Sample (plasma with no analyte, no IS) to confirm the absence of carryover.

• Inject a Zero Sample (blank plasma + IS) to verify IS purity (ensure no signal bleeds into the m/z 180.1 channel).

• Inject a ULOQ Sample (5,000 ng/mL native glucosamine, without IS). Measure the peak area in the IS channel (m/z 181.0). The assay passes validation only if this cross-talk is <5% of the nominal IS response, or if the exact isotopic contribution is calculated and programmed into the data processing software for mathematical subtraction.

Step 4: LC-MS/MS Analysis

• Column: Waters ACQUITY HSS Cyano (100 × 2.1 mm, 1.8 µm) or equivalent ACE Cyano column.

• Mobile Phase: Isocratic elution using Acetonitrile / 2 mM aqueous ammonium acetate containing 0.025% formic acid (80:20, v/v). Causality: A high organic content (80%) is required for HILIC/Cyano retention of polar analytes. The ammonium acetate provides a consistent ionic strength to stabilize the ESI spray, minimizing signal fluctuation (1)[1].

(Note: For highly complex matrices like necromass or heparan sulfate digests, researchers may opt for pre-column derivatization using 1-phenyl-3-methyl-5-pyrazolone (PMP) coupled with High-Resolution Orbitrap MS to achieve baseline isotopic resolution (5)[5].)

Quantitative Data Summaries

Table 1: Optimized LC Isocratic Conditions

Parameter	Setting
Analytical Column	Waters ACQUITY HSS Cyano (100 × 2.1 mm, 1.8 µm)
Mobile Phase	Acetonitrile / 2 mM Ammonium Acetate with 0.025% FA (80:20)
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Total Run Time	6.5 min

Table 2: MS/MS SRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Native Glucosamine	180.1	72.1	35
D-glucosamine-1-13C (IS)	181.0	74.6	35

Table 3: Method Validation Metrics (Human Plasma)

Validation Metric	Performance Value
Linear Dynamic Range	50 – 5000 ng/mL
Lower Limit of Quantitation (LLOQ)	50 ng/mL
Extraction Recovery	> 90% (Analyte and IS)
Matrix Effect	Not detected (Fully compensated by SIL-IS)

Conclusion

Using D-glucosamine-1-13C hydrochloride as an internal standard provides robust correction for matrix effects in LC-MS/MS workflows. By understanding the causality of isotopic cross-talk and implementing selective SRM transitions alongside rigorous system suitability checks, researchers can achieve highly accurate, self-validating quantification of glucosamine in complex biological matrices.

References

• Quantitation of glucosamine sulfate in plasma by HPLC-MS/MS after administration of powder for oral solution formulation ResearchGate URL
• Precolumn derivatization LC–MS/MS method for the determination and pharmacokinetic study of glucosamine in human plasma and urine NIH / PMC URL
• Determination of glucosamine in horse plasma by liquid chromatography tandem mass spectrometry Mad Barn Research Bank URL
• Physiology.
• u:scholar (University of Vienna)

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Application Note &amp; Protocol: Metabolic Flux Analysis Using D-Glucosamine-1-¹³C Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Hexosamine Biosynthesis Pathway

Metabolic Flux Analysis (MFA) is a powerful technique for quantifying the rates of intracellular reactions, offering a dynamic snapshot of cellular metabolism.[1] By using stable isotope-labeled substrates, researchers can trace the journey of atoms through complex metabolic networks.[1][2] This approach is crucial for understanding the metabolic reprogramming that is a hallmark of diseases like cancer.[1]

A key metabolic route that is increasingly implicated in various pathologies is the Hexosamine Biosynthesis Pathway (HBP). The HBP branches off from glycolysis and produces uridine diphosphate N-acetylglucosamine (UDP-GlcNAc).[3][4] This high-energy nucleotide sugar is the essential substrate for O-GlcNAcylation, a post-translational modification that, like phosphorylation, regulates the function of numerous cellular proteins.[4][5] Increased flux through the HBP is linked to cancer progression, insulin resistance, and other disease states.[3][6]

D-glucosamine can enter the HBP directly, bypassing the pathway's rate-limiting enzyme, GFAT.[4][7] This makes isotopically labeled glucosamine an ideal tracer to specifically probe the downstream flux of the HBP and its contribution to glycosylation events. This guide provides a detailed methodology for using D-glucosamine-1-¹³C hydrochloride to trace and quantify metabolic flux through the HBP.

The Tracer: D-Glucosamine-1-¹³C Hydrochloride

D-glucosamine-1-¹³C hydrochloride is a specialized isotopic tracer where the carbon atom at the first position (C1) of the glucosamine molecule is replaced with its heavier, stable isotope, ¹³C.

Why this tracer is effective:

• Direct Pathway Entry: Glucosamine is readily taken up by cells and phosphorylated by hexokinase to glucosamine-6-phosphate, directly entering the HBP.[4] This bypasses the initial, often tightly regulated, step of the pathway, providing a clear and specific signal.

• Specific Labeling: The ¹³C label at the C1 position allows for precise tracking of the glucosamine backbone as it is converted into UDP-GlcNAc and subsequently incorporated into glycans. This results in a mass shift of +1 (M+1) in the labeled metabolites, which can be accurately detected by mass spectrometry.

• High Isotopic Purity: Commercially available D-glucosamine-1-¹³C hydrochloride typically has an isotopic purity of 99 atom % ¹³C, ensuring a strong and unambiguous signal for tracing experiments.

Principle of the Method

When cells are cultured in a medium containing D-glucosamine-1-¹³C hydrochloride, the labeled tracer is transported into the cell. Inside the cell, it is metabolized through the HBP, leading to the formation of ¹³C-labeled UDP-GlcNAc. The incorporation of the ¹³C atom increases the molecular weight of UDP-GlcNAc and its downstream products by one Dalton for each incorporated glucosamine molecule. By using high-resolution mass spectrometry, it is possible to distinguish between the unlabeled (M+0) and the labeled (M+1) forms of these metabolites. The relative abundance of these isotopologues provides a direct measure of the metabolic flux through the HBP.

Visualizing the Metabolic Pathway and Experimental Workflow

Hexosamine Biosynthesis Pathway (HBP) Tracing

Caption: Metabolic fate of D-Glucosamine-1-¹³C tracer through the Hexosamine Biosynthesis Pathway.

General Experimental Workflow

Caption: Step-by-step workflow for ¹³C metabolic flux analysis using a glucosamine tracer.

Detailed Experimental Protocols

This protocol is a general guideline and may require optimization for specific cell types and experimental goals.

Part 1: Cell Culture and Isotopic Labeling

Causality: The goal is to replace the standard nutrient source with one containing the ¹³C tracer, allowing the cell's metabolic machinery to incorporate the label. Achieving a metabolic and isotopic steady state is key for accurate flux measurements.[2]

• Cell Seeding: Seed cells in appropriate culture vessels (e.g., 6-well plates). Aim for a cell density that will reach 80-90% confluency at the time of labeling. A minimum of 10⁶ cells per sample is recommended.[8] Use at least three biological replicates for statistical robustness.[9]

• Preparation of Labeling Medium: Prepare the cell culture medium, replacing standard glucosamine or glucose (if applicable to the specific research question) with D-glucosamine-1-¹³C hydrochloride. The final concentration of the tracer may need optimization but typically ranges from 1-10 mM.

• Labeling: When cells reach the desired confluency, aspirate the standard medium, wash once with pre-warmed PBS, and add the pre-warmed ¹³C-labeling medium.

• Incubation: Incubate the cells for a predetermined period. The time required to reach isotopic steady state for UDP-GlcNAc can vary but is often in the range of 6 to 24 hours. A time-course experiment is recommended to determine the optimal labeling duration for your specific cell line.

Part 2: Metabolite Quenching and Extraction

Causality: This is the most critical step for obtaining an accurate snapshot of the cell's metabolic state. Metabolism must be halted instantly ("quenched") to prevent enzymatic activity from altering metabolite levels after the experiment is terminated.[8][10] Cold organic solvents are used to achieve this rapid inactivation.[10][11]

• Quenching: To quench metabolism, place the culture plate on dry ice. Immediately aspirate the labeling medium and add 1 mL of ice-cold 80% methanol (-80°C) to each well.[9] This step rapidly chills the cells and halts all enzymatic reactions.

• Cell Lysis and Collection: Keep the plate on dry ice for 10 minutes to ensure complete quenching and to freeze the cells.[9] Then, use a cell scraper to scrape the frozen cell lysate in the cold methanol and transfer the entire suspension to a pre-chilled microcentrifuge tube.

• Extraction: Perform three rapid freeze-thaw cycles by alternating the tubes between liquid nitrogen and a room temperature water bath. This process disrupts cell membranes to release intracellular metabolites.

• Phase Separation: Centrifuge the tubes at >15,000 x g for 15 minutes at 4°C to pellet protein and cell debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the polar metabolites (including UDP-GlcNAc), and transfer it to a new pre-chilled tube.[9]

• Drying: Dry the metabolite extracts completely using a vacuum concentrator (e.g., SpeedVac). Dried samples can be stored at -80°C for later analysis.

Part 3: LC-MS/MS Analysis and Data Interpretation

Causality: Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred analytical platform due to its sensitivity and ability to separate complex mixtures and accurately measure mass-to-charge ratios.[12][13][14] High-resolution instruments are essential for resolving isotopologues.[9]

• Sample Reconstitution: Reconstitute the dried extracts in a suitable solvent (e.g., 50-100 µL of an optimized water/acetonitrile mixture) compatible with your LC method.

• LC Separation: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column for optimal separation of polar metabolites like UDP-GlcNAc.[12][13][14] Recent methods have achieved complete separation of UDP-GlcNAc and its epimer UDP-GalNAc.[12][13][14]

• Mass Spectrometry: Analyze samples using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[9] Acquire data in negative ion mode, as nucleotide sugars ionize efficiently as [M-H]⁻.

• Data Acquisition: Monitor for the specific mass-to-charge ratios (m/z) of unlabeled (M+0) and labeled (M+1) UDP-GlcNAc.

  • UDP-GlcNAc (Unlabeled): C₁₇H₂₅N₃O₁₇P₂⁻, Calculated m/z = 606.07

  • UDP-GlcNAc (¹³C₁-labeled): ¹³CC₁₆H₂₅N₃O₁₇P₂⁻, Calculated m/z = 607.07

• Data Processing: Integrate the peak areas for the M+0 and M+1 isotopologues for UDP-GlcNAc.

• Natural Abundance Correction: Correct the raw peak intensities for the natural abundance of ¹³C and other heavy isotopes. This is crucial for accurate flux calculations and can be performed using established algorithms and software tools.

• Flux Calculation: Calculate the fractional enrichment (FE) or Molar Percent Enrichment (MPE) to determine the proportion of the UDP-GlcNAc pool that is derived from the glucosamine tracer.[7]

  • FE = (Corrected Area of M+1) / (Corrected Area of M+0 + Corrected Area of M+1)

Data Presentation and Interpretation

The primary output of this experiment is the fractional enrichment of the UDP-GlcNAc pool. This value represents the contribution of exogenous glucosamine to the synthesis of this key metabolite.

Condition	Replicate	M+0 Peak Area (Corrected)	M+1 Peak Area (Corrected)	Fractional Enrichment (FE)
Control	1	1,520,450	350,680	0.187
2	1,495,300	335,120	0.183
3	1,550,800	360,550	0.189
Drug Treatment X	1	980,100	795,300	0.448
2	1,010,500	815,600	0.447
3	995,250	801,700	0.446
Note: The data in this table are illustrative and will vary depending on the cell type, tracer concentration, labeling time, and experimental conditions.

Interpretation: In the example table above, Drug Treatment X leads to a significant increase in the fractional enrichment of UDP-GlcNAc from the glucosamine tracer (from ~19% to ~45%). This suggests that the drug may alter cellular metabolism by either increasing the uptake/utilization of glucosamine or by inhibiting the de novo synthesis of UDP-GlcNAc from glucose, thereby increasing reliance on the salvage pathway.

Applications in Research and Drug Development

• Oncology: Cancer cells often exhibit altered glucose metabolism and increased HBP flux.[3][15] This method can be used to screen for drugs that inhibit HBP flux, a potential therapeutic strategy.[15][16]

• Diabetes and Metabolic Syndrome: Increased HBP flux is a known contributor to insulin resistance.[6] Tracing glucosamine metabolism can help elucidate the mechanisms underlying this phenomenon.

• Immunology: The function of immune cells is tightly linked to their metabolic state, with O-GlcNAcylation playing a key regulatory role. This protocol can be used to study how HBP flux changes during immune cell activation.

References

• Selective analysis of intracellular UDP-GlcNAc and UDP-GalNAc by hydrophilic interaction liquid chromatography-mass spectrometry. RSC Publishing. Available at: [Link]

• 13C Tracer Analysis and Metabolomics in 3D Cultured Cancer Cells: Methods and Protocols. Springer Link. Available at: [Link]

• Selective analysis of intracellular UDP-GlcNAc and UDP-GalNAc by hydrophilic interaction liquid chromatography-mass spectrometry. Analytical Methods (RSC Publishing). Available at: [Link]

• Multi-Omics Compatible Protocols for Preparation and Extraction of Biological Samples for Wide Coverage in Untargeted Metabolomics. Agilent. Available at: [Link]

• Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers. PMC. Available at: [Link]

• Direct Monitoring of Protein O-GlcNAcylation by High-Resolution Native Mass Spectrometry. ACS Publications. Available at: [Link]

• Selective analysis of intracellular UDP-GlcNAc and UDP-GalNAc by hydrophilic interaction liquid chromatography-mass spectrometry. PubMed. Available at: [Link]

• Fit-for-purpose quenching and extraction protocols for metabolic profiling of yeast using chromatography-mass spectrometry platforms. PubMed. Available at: [Link]

• Analysis of Intracellular Metabolites from Microorganisms: Quenching and Extraction Protocols. MDPI. Available at: [Link]

• Comparison of quenching and extraction methodologies for metabolome analysis of Lactobacillus plantarum. PMC. Available at: [Link]

• Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells. PMC. Available at: [Link]

• FIG. 1. Overall strategy to trace UDP-GlcNAc metabolism by LC-MS. ResearchGate. Available at: [Link]

• 13C Tracer Analysis and Metabolomics in 3D Cultured Cancer Cells. Springer Nature. Available at: [Link]

• Formal modeling and analysis of the hexosamine biosynthetic pathway: role of O-linked N-acetylglucosamine transferase in oncogenesis and cancer progression. PMC. Available at: [Link]

• (13)C-based metabolic flux analysis. PubMed. Available at: [Link]

• Anticancer Properties of Hexosamine Analogs Designed to Attenuate Metabolic Flux through the Hexosamine Biosynthetic Pathway. ACS Chemical Biology. Available at: [Link]

• Global 13C tracing and metabolic flux analysis of intact human liver tissue ex vivo. Diva Portal. Available at: [Link]

• First characterization of glucose flux through the hexosamine biosynthesis pathway (HBP) in ex vivo mouse heart. PubMed. Available at: [Link]

• (PDF) A guide to 13C metabolic flux analysis for the cancer biologist. ResearchGate. Available at: [Link]

• Genetic Model to Study Increased Hexosamine Biosynthetic Flux. Oxford Academic. Available at: [Link]

• The Hexosamine Biosynthesis Pathway: Regulation and Function. PMC. Available at: [Link]

• D-glucosamine inhibits proliferation of human cancer cells through inhibition of p70S6K. PubMed. Available at: [Link]

• The Preparation and Execution of Exploratory Human Studies on Novel 99m Tc-Labeled Glucosamine Derivatives Containing Different Phenyl Isonitriles as Promising Tumor Imaging Agents. ACS Publications. Available at: [Link]

• Antitumor activities of D-glucosamine and its derivatives. PMC. Available at: [Link]

• The effect of D-glucosamine hydrochloride and related compounds on tissue cultures of the solid form of mouse sarcoma 37. SciSpace. Available at: [Link]

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Definitive 13C-NMR Chemical Shift Assignments for D-Glucosamine-1-13C Hydrochloride in Aqueous Solution

An Application Note for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist: Gemini

Abstract

D-Glucosamine, an amino sugar, is a fundamental component of various polysaccharides and a key molecule in biochemical research and pharmaceutical development. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for its structural characterization in solution. This application note provides a comprehensive guide to the acquisition, processing, and interpretation of the 13C-NMR spectrum of D-Glucosamine hydrochloride isotopically labeled at the anomeric carbon (C-1). We detail a robust experimental protocol and explain the underlying principles of chemical shift assignment, accounting for the dynamic equilibrium of anomers in solution. The use of D-Glucosamine-1-13C hydrochloride provides an unambiguous anchor point for the assignment, enhancing the confidence and efficiency of the analysis.

Principles and Strategic Considerations in Carbohydrate NMR

The structural complexity of carbohydrates presents unique challenges for NMR analysis. Unlike more rigid small molecules, sugars in solution exist in a dynamic equilibrium between multiple forms, which must be understood to correctly interpret their spectra.

Mutarotation: The Anomeric Equilibrium

In an aqueous solution, D-glucosamine hydrochloride exists as an equilibrium mixture of two primary cyclic hemiacetal forms, known as anomers: the α-pyranose and the β-pyranose forms. This interconversion process, called mutarotation, proceeds through a transient open-chain aldehyde form.[1] Consequently, a 13C-NMR spectrum of D-glucosamine in D₂O will display two distinct sets of signals—one for each anomer. The relative intensity of these signals reflects the equilibrium distribution of the α and β forms, which is typically around 40% and 60%, respectively.[1]

The Advantage of 1-13C Isotopic Labeling

The natural abundance of the NMR-active 13C isotope is only 1.1%. In standard 13C-NMR experiments, this necessitates a high number of scans to achieve an adequate signal-to-noise ratio. D-Glucosamine-1-13C hydrochloride is enriched to 99 atom % 13C at the C-1 position. This has two major benefits:

• Signal Enhancement: The C-1 resonance becomes exceptionally intense, making it easily distinguishable from all other carbon signals and the background noise.

• Unambiguous Assignment: The C-1 signals for both the α and β anomers can be identified with absolute certainty, providing a critical starting point for assigning the remaining, less-distinguishable carbon resonances.[][3]

Factors Influencing Chemical Shifts

Several factors govern the precise chemical shifts (δ) of carbon nuclei in carbohydrates:

• Electronegativity and Hybridization: The anomeric carbon (C-1) is bonded to two oxygen atoms, making it the most deshielded carbon in the ring, typically resonating between 90-100 ppm.[4][5] Other carbons bonded to a single oxygen or nitrogen atom resonate further upfield.

• Stereochemistry: The orientation of substituents (axial vs. equatorial) significantly impacts the shielding environment of nearby carbons. Generally, a carbon bearing an axial hydroxyl group is more shielded (shifted upfield) compared to one with an equatorial hydroxyl group. This effect is central to distinguishing the α-anomer (axial C1-OH) from the β-anomer (equatorial C1-OH).[6]

• Solvent and pH: Deuterium oxide (D₂O) is the solvent of choice as it is NMR-silent in 13C spectra and effectively exchanges with the labile hydroxyl and amine protons, simplifying the spectrum. The hydrochloride salt form ensures the amine group at C-2 is protonated (-NH₃⁺), influencing the electronic environment and chemical shifts of C-2 and adjacent carbons.

Experimental Protocol: Acquiring the 13C-NMR Spectrum

This protocol outlines the steps for preparing a sample and acquiring a high-quality, proton-decoupled 13C-NMR spectrum.

Materials and Equipment

• Compound: D-Glucosamine-1-13C hydrochloride (99 atom % 13C)[7]

• Solvent: Deuterium Oxide (D₂O, 99.9 atom % D)

• Equipment: 5 mm NMR tubes, analytical balance, vortex mixer

• Spectrometer: NMR spectrometer with a 13C operating frequency of 125 MHz or higher, equipped with a 5 mm probe.

Sample Preparation

• Weigh approximately 15-25 mg of D-Glucosamine-1-13C hydrochloride.

• Transfer the solid into a clean, dry vial.

• Add 0.7 mL of D₂O to the vial.

• Secure the cap and vortex the mixture until the solid is completely dissolved.

• Transfer the clear solution into a 5 mm NMR tube.

NMR Instrument Parameters

The following parameters are recommended for a 125 MHz (corresponding to a 500 MHz ¹H) spectrometer and can be adjusted as needed.[8]

Parameter	Recommended Value	Rationale
Experiment	zgpg30 or equivalent	Standard 1D 13C experiment with proton decoupling for singlet signals.
Solvent	D₂O	Eliminates interfering solvent signals and exchanges labile protons.
Temperature	298 K (25 °C)	Standard temperature for reproducibility and comparison with literature data.
Spectral Width	200-240 ppm	Encompasses the full range of expected carbohydrate chemical shifts.
Acquisition Time (aq)	~1.5 s	Provides adequate resolution for sharp signals.
Relaxation Delay (d1)	2.0 s	Allows for sufficient relaxation of carbon nuclei between pulses.
Number of Scans (ns)	256 to 1024	Sufficient for a good signal-to-noise ratio, although the labeled C-1 will be visible after just a few scans.
Decoupling	Waltz16 or similar	Ensures all carbon signals appear as sharp singlets.
Referencing	External DSS or internal Acetone	Not referencing to the D₂O signal. For consistency, referencing to literature values of the known anomers is also acceptable.[9]

Data Analysis and Chemical Shift Assignment

Interpreting the spectrum involves a systematic assignment of each resonance to a specific carbon in both the α and β anomers.

Figure 1. Chemical structures of the α and β anomers of D-glucosamine-1-¹³C hydrochloride.

Assignment Strategy

• Identify C-1 (α and β): The two most intense signals in the spectrum belong to the labeled anomeric carbon. These will appear in the most downfield region of the spectrum (90-95 ppm). The less intense signal corresponds to the α-anomer, while the more intense one corresponds to the more abundant β-anomer.

• Identify C-6 (α and β): The C-6 carbon is a primary -CH₂OH group and is typically the most shielded carbon, resonating around 61-62 ppm. Two distinct peaks for the α and β anomers will be visible.

• Identify C-2 (α and β): The C-2 carbon, directly bonded to the electron-withdrawing -NH₃⁺ group, is found significantly upfield from other ring methines, typically around 55-58 ppm.

• Assign C-3, C-4, and C-5: The remaining ring carbons (C-3, C-4, C-5) resonate in a more crowded region (70-77 ppm). Their definitive assignment often requires 2D NMR techniques (like HSQC and HMBC). However, based on established literature data, their positions are well-documented and can be assigned by comparison.

Tabulated Chemical Shift Assignments

The following table summarizes the expected 13C chemical shift assignments for D-glucosamine hydrochloride in D₂O at 25 °C. These values are compiled from typical observations and literature precedents. Minor variations (±0.5 ppm) may occur due to differences in concentration, pH, and instrument calibration.

Carbon Atom	α-Anomer (δ, ppm)	β-Anomer (δ, ppm)	Rationale for Assignment
¹³C-1	~90.6	~94.5	Labeled carbon, most deshielded. α-anomer is typically upfield in this case.
C-2	~57.6	~55.2	Attached to the -NH₃⁺ group, shifted significantly upfield.
C-3	~72.5	~74.8	Ring methine carbon adjacent to C-2 and C-4.
C-4	~71.0	~70.5	Ring methine carbon.
C-5	~72.2	~76.8	Ring methine carbon adjacent to the ring oxygen and C-6.
C-6	~61.5	~61.4	Primary carbon (-CH₂OH), most shielded in the structure.

Note: The relative positions of α-C1 and β-C1 can vary based on conditions, but they are always the most intense and easily identifiable peaks.

Figure 2. Workflow for 13C-NMR analysis of D-glucosamine-1-¹³C hydrochloride.

Conclusion

The use of D-Glucosamine-1-13C hydrochloride greatly simplifies the process of 13C-NMR chemical shift assignment. The intense, unambiguously identifiable signal from the labeled anomeric carbon provides a robust entry point for the complete analysis of the spectrum. By understanding the principles of mutarotation and following the systematic protocol detailed here, researchers can confidently characterize D-glucosamine and its derivatives, ensuring data integrity for applications ranging from metabolic studies to quality control in drug development.

References

• Bubb, W. A. (2003). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Concepts in Magnetic Resonance, 19A(1), 1-19. [Link]

• Ardá, A., & Jiménez-Barbero, J. (2020). Primary Structure of Glycans by NMR Spectroscopy. Chemical Reviews, 120(17), 9755-9799. [Link]

• Becher, F., et al. (2020). General Protocol to Obtain D-Glucosamine from Biomass Residues. ResearchGate. [Link]

• PubChem. D-Glucosamine Compound Summary. [Link]

• Molinaro, A., et al. (2021). Liquid-state NMR spectroscopy for complex carbohydrate structural analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 126-127, 1-38. [Link]

• Chemistry LibreTexts. (2024). Characteristics of ¹³C NMR Spectroscopy. [Link]

• Perlin, A. S., & Casu, B. (1969). Configurational and conformational influences on the carbon-13 chemical shifts of some carbohydrates. Tetrahedron Letters, 10(34), 2921-2924. [Link]

• Mowery, R. A., et al. (2015). ¹H NMR Spectroscopy-Based Configurational Analysis of Mono- and Disaccharides and Detection of β-Glucosidase Activity. Journal of Chemical Education, 92(6), 1056-1060. [Link]

• Davis, A. L., et al. (2019). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. The Journal of Organic Chemistry, 84(1), 245-254. [Link]

• Fedorov, D. V., et al. (2021). Computational NMR of Carbohydrates: Theoretical Background, Applications, and Perspectives. Molecules, 26(8), 2351. [Link]

• NP-MRD. 13C NMR Spectrum (1D, 201 MHz, D2O, predicted) (NP0000355). [Link]

• Kisel, M. A., et al. (2023). 13C NMR Chemical Shifts of Saccharides in the Solid State: A Density Functional Theory Study. Magnetochemistry, 9(8), 189. [Link]

• Wang, T., et al. (2005). 13C solid-state NMR chemical shift anisotropy analysis of the anomeric carbon in carbohydrates. Carbohydrate Research, 340(4), 635-643. [Link]

• University of Notre Dame. 13-C NMR Protocol for beginners AV-400. [Link]

• Chen, Y. C., et al. (2020). Efficient ¹H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc)2 from Chitin. Molecules, 25(18), 4156. [Link]

• Clendinen, C. S., et al. (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. Analytical Chemistry, 82(11), 4309-4315. [Link]

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Application Note: A Practical Guide to the Chemo-Enzymatic Synthesis of ¹³C-Labeled Glycans from D-Glucosamine-1-¹³C Hydrochloride

Introduction: The Critical Role of Stable Isotope-Labeled Glycans

In the fields of glycobiology and biopharmaceutical development, understanding the precise quantity and structure of glycans is paramount. Glycosylation is a critical post-translational modification that dictates protein function, stability, and immunogenicity.[1] To move from relative to absolute quantification in glycomic analyses, stable isotope-labeled internal standards are indispensable.[2][3][4] These standards, which share identical physicochemical properties with their natural counterparts, co-elute and ionize with the same efficiency in mass spectrometry, allowing for highly accurate quantification.[1][2]

This application note provides a detailed, field-proven guide for the synthesis of complex ¹³C-labeled N-glycans, beginning with the commercially available precursor, D-glucosamine-1-¹³C hydrochloride. We will detail a robust chemo-enzymatic strategy, a powerful approach that combines the precision of chemical synthesis for installing the isotopic label with the exquisite specificity of enzymatic reactions for chain elongation and diversification.[2][3] This guide is intended for researchers, scientists, and drug development professionals seeking to produce high-quality, custom-labeled glycan standards for advanced analytical applications.

Part 1: Chemical Synthesis of the Core Building Block: N-Acetyl-D-Glucosamine-1-¹³C

The journey from the starting salt, D-glucosamine-1-¹³C hydrochloride, to a versatile building block for glycan synthesis begins with its conversion to N-acetyl-D-glucosamine-1-¹³C (GlcNAc-1-¹³C). The hydrochloride form is stable but the free amine is required for N-acetylation. The following protocol is a reliable method for this conversion.[5][6]

Principle of the Reaction

The initial step involves the neutralization of the hydrochloride salt to yield the free glucosamine base. This is typically achieved using a base in a methanolic solution. The resulting free amine of D-glucosamine-1-¹³C is then acetylated using acetic anhydride. The reaction is selective for the more nucleophilic amino group over the hydroxyl groups under these conditions.

Experimental Protocol: N-Acetylation of D-Glucosamine-1-¹³C Hydrochloride

Materials:

• D-Glucosamine-1-¹³C hydrochloride

• Anhydrous Methanol (MeOH)

• Sodium methoxide (NaOMe) or another suitable base (e.g., Dowex-1 resin in the carbonate form)[6]

• Acetic anhydride

• Ethanol (EtOH)

• Diethyl ether

• Magnetic stirrer and stir bar

• Round bottom flask

• Ice bath

Procedure:

• Neutralization:

  • Suspend D-glucosamine-1-¹³C hydrochloride (1.0 eq) in anhydrous methanol in a round bottom flask.

  • Cool the suspension in an ice bath.

  • Slowly add a solution of sodium methoxide (1.0 eq) in methanol dropwise with vigorous stirring. The reaction mixture should become a clear, supersaturated solution of the free D-glucosamine-1-¹³C base.[5] Sodium chloride will precipitate as a white solid.

  • Filter off the sodium chloride precipitate and wash it with a small amount of cold methanol.

• N-Acetylation:

  • To the filtrate containing the free D-glucosamine-1-¹³C, add acetic anhydride (1.5-2.0 eq) dropwise while maintaining the temperature at 0-5 °C with stirring.

  • Allow the reaction to stir at room temperature for 2-4 hours. The product, N-acetyl-D-glucosamine-1-¹³C, will begin to crystallize out of the solution.

• Isolation and Purification:

  • Cool the reaction mixture in an ice bath to maximize precipitation.

  • Collect the crystalline product by vacuum filtration.

  • Wash the crystals with cold methanol, followed by diethyl ether to facilitate drying.

  • The crude product can be recrystallized by dissolving it in a minimal amount of hot water, followed by the addition of ethanol and then ether until turbidity is observed.[5]

  • Allow the solution to stand at 4 °C to form pure, colorless needles of N-acetyl-D-glucosamine-1-¹³C.

• Characterization:

  • Confirm the identity and purity of the product using ¹H and ¹³C NMR spectroscopy and mass spectrometry. The ¹³C NMR spectrum will show a significantly enhanced signal for the C1 carbon.

Part 2: The Chemo-Enzymatic Strategy for Glycan Elongation

With the ¹³C-labeled GlcNAc in hand, the next stage involves its incorporation into a larger glycan structure and subsequent enzymatic elongation. This chemo-enzymatic approach offers significant advantages over purely chemical synthesis, which can be fraught with challenges related to stereoselectivity and protecting group manipulations. Enzymes, particularly glycosyltransferases, provide unparalleled specificity for creating defined glycosidic linkages.[2][7][8]

Workflow Overview

The general strategy involves:

• Chemical Synthesis of a Labeled Precursor: Chemically synthesize a core glycan structure, such as a biantennary N-glycan precursor, incorporating the N-acetyl-D-glucosamine-1-¹³C at a specific position.[3][4]

• Enzymatic Elongation: Use a panel of specific glycosyltransferases to sequentially add other monosaccharides (e.g., galactose, sialic acid, fucose) to the labeled core.[2]

Caption: Chemo-enzymatic synthesis workflow for ¹³C-labeled glycans.

General Protocol for Enzymatic Glycosylation

This protocol provides a general framework. Optimal conditions (pH, temperature, enzyme/substrate concentrations) should be determined for each specific glycosyltransferase.

Materials:

• ¹³C-labeled acceptor glycan

• Glycosyltransferase (e.g., β-1,4-galactosyltransferase (β-1,4-GalT), α-2,3-sialyltransferase (SialT), α-1,6-fucosyltransferase (FucT))[2]

• Sugar nucleotide donor (e.g., UDP-galactose, CMP-sialic acid, GDP-fucose)[2]

• Reaction buffer (e.g., HEPES, MES, Tris-HCl)

• Divalent cations (e.g., MnCl₂, MgCl₂) as required by the enzyme

• Alkaline phosphatase (optional, to prevent product inhibition by released NDP/NMP)

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare a reaction mixture containing the ¹³C-labeled acceptor glycan (e.g., at a concentration of 1-2 mg/mL).

  • Add the appropriate reaction buffer to the desired final concentration (e.g., 40-50 mM) and pH.

  • Add the required divalent cation (e.g., 20 mM MnCl₂).

  • Add the sugar nucleotide donor in slight excess (e.g., 1.2-1.5 equivalents).

  • If using, add alkaline phosphatase.

• Enzymatic Reaction:

  • Initiate the reaction by adding the glycosyltransferase.

  • Incubate the mixture at the optimal temperature for the enzyme (typically 37 °C) for a period ranging from a few hours to overnight.[2]

• Reaction Quenching and Enzyme Removal:

  • Terminate the reaction by heating the mixture (e.g., 95 °C for 5 minutes) to precipitate and inactivate the enzyme.[2]

  • Centrifuge the mixture to pellet the precipitated protein.

• Purification:

  • The supernatant containing the elongated, ¹³C-labeled glycan can be purified using various chromatographic methods, such as solid-phase extraction (SPE) with a graphitized carbon cartridge or preparative HPLC.[2][4]

Parameter	Typical Range	Rationale
Acceptor Glycan Conc.	1-5 mg/mL	Balances solubility and reaction efficiency.
Sugar Nucleotide Donor	1.2 - 2.0 eq.	Drives the reaction to completion.
Enzyme Concentration	Varies (mU)	Dependent on enzyme activity and desired reaction time.
Reaction Buffer	25-100 mM	Maintains optimal pH for enzyme activity.
Divalent Cation (if req.)	10-25 mM	Often required as a cofactor for enzyme function.
Temperature	25 - 37 °C	Optimal for most mammalian glycosyltransferases.
Incubation Time	2 - 24 hours	Dependent on enzyme kinetics and substrate concentrations.
Table 1: Typical Reaction Conditions for Enzymatic Glycosylation.

Part 3: Purification and Structural Validation

Rigorous purification and characterization are essential to ensure the synthesized ¹³C-labeled glycan is suitable for use as an analytical standard. A combination of chromatography for purification and spectroscopy for structural validation is required.

Purification by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful tool for purifying the target labeled glycan from unreacted starting materials, enzymes, and other reaction components. For asymmetrically elongated glycans, preparative HPLC is crucial for isolating specific isomers.[3][4]

Characterization by Mass Spectrometry

Mass spectrometry (MS) is the primary technique for confirming the successful synthesis and isotopic labeling of the glycan.[1]

• Techniques: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) or Electrospray Ionization (ESI) MS are commonly used.[1][2]

• Validation: The mass spectrum of the purified product will show a mass shift corresponding to the number of ¹³C atoms incorporated. For a glycan labeled with a single GlcNAc-1-¹³C, the mass will be shifted by +1 Da compared to its unlabeled counterpart. This provides direct evidence of successful labeling.

Characterization by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides the most detailed structural information, confirming not only the identity of the monosaccharide residues and their sequence but also the stereochemistry of the glycosidic linkages.[9][10][11]

• ¹³C NMR: The presence of the ¹³C label will result in a significantly enhanced and easily identifiable signal for the labeled carbon atom (C1 of the glucosamine residue in this case).[12][13] This provides unequivocal confirmation of the label's position.

• ¹H NMR: The spectrum will confirm the overall structure of the glycan.

• 2D NMR Experiments: Experiments like HSQC (Heteronuclear Single Quantum Coherence) can correlate the labeled ¹³C atom with its attached proton, further confirming the label's location.

Caption: Workflow for the purification and validation of synthesized glycans.

Part 4: Application in Quantitative Glycomics

The primary application of these synthesized ¹³C-labeled glycans is as internal standards for absolute quantification in mass spectrometry-based glycomics.[1][2][3]

Protocol Outline: Absolute Quantification of a Glycoprotein's N-Glycans

• Sample Preparation: A known amount of the purified ¹³C-labeled glycan standard (or a mixture of standards) is spiked into a sample containing the glycoprotein of interest (e.g., a monoclonal antibody).[2]

• Glycan Release: The N-glycans are released from the glycoprotein, typically using the enzyme PNGase F. This releases both the native ("light") glycans and the spiked-in ("heavy") standards.

• MS Analysis: The mixture of light and heavy N-glycans is analyzed by MALDI-TOF MS or LC-MS.[2]

• Quantification: The native glycan and the ¹³C-labeled standard will appear as two distinct peaks separated by the mass of the incorporated isotope(s). By comparing the peak intensities (or areas) of the native glycan to its corresponding known-quantity heavy standard, the absolute amount of the native glycan in the original sample can be precisely calculated.

This isotopic dilution method corrects for variations in sample handling, ionization efficiency, and detector response, providing a level of accuracy unattainable with relative quantification methods.[2]

References

• Prien, J. M., et al. (2015). Chemo-Enzymatic Synthesis of ¹³C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. Analytical Chemistry, 87(22), 11460-7. [Link]

• Zhang, P., et al. (2025). Isotope labeling strategies of glycans for mass spectrometry-based quantitative glycomics. Mass Spectrometry Reviews. [Link]

• Prien, J. M., et al. (2015). Chemo-Enzymatic Synthesis of ¹³C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. Analytical Chemistry. [Link]

• Prien, J. M., et al. (2015). Chemo-Enzymatic Synthesis of (13)C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry. PubMed. [Link]

• Zhang, W., et al. (2016). A chemical synthesis of a multiply 13C-labeled hexasaccharide: A high-mannose N-glycan fragment. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• Leppänen, A., et al. (1999). Enzymatic synthesis of natural and 13C enriched linear poly-N-acetyllactosamines as ligands for galectin-1. Glycobiology. [Link]

• Delbianco, M., & Seeberger, P. H. (2020). Synthetic Approaches to Break the Chemical Shift Degeneracy of Glycans. CHIMIA International Journal for Chemistry. [Link]

• Prodi, A., et al. (2018). Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy. PMC. [Link]

• Kim, J. Y., et al. (2022). Relative Quantification of Glycans by Metabolic Isotope Labeling with Isotope Glucose in Aspergillus niger. Mass Spectrometry Letters. [Link]

• Ardá, A., et al. (2014). NMR structure analysis of uniformly 13C-labeled carbohydrates. PubMed. [Link]

• An, H. J., et al. (2014). A Novel Method for Relative Quantitation of N-Glycans by Isotopic Labeling Using 18O-Water. Journal of Biomolecular Techniques. [Link]

• Kim, J. Y., et al. (2021). Metabolic labeling of glycans with isotopic glucose for quantitative glycomics in yeast. Analytical Biochemistry. [Link]

• Leppänen, A., et al. (1999). Enzymatic synthesis of natural and 13C enriched linear poly-N-acetyllactosamines as ligands for galectin-1. R Discovery. [Link]

• Asparia Glycomics. (2025). What are the Mass Spectrometry-based techniques for Glycan Analysis?. Asparia Glycomics. [Link]

• Ardá, A., et al. (2014). NMR structure analysis of uniformly 13C-labeled carbohydrates. Karlstad University. [Link]

• Prestegard, J. H., et al. (2004). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. CIGS. [Link]

• Mouille, G., et al. (2004). Structural characterization by 13C-NMR spectroscopy of products synthesized in vitro by polysaccharide synthases using 13C-enriched glycosyl donors: application to a UDP-glucose:(1→3)-β-d-glucan synthase from blackberry (Rubus fruticosus). Glycobiology. [Link]

• Inouye, Y., et al. (1956). A Simplified Preparation of N-Acetyl-D-glucosamine. Journal of the American Chemical Society. [Link]

• Chen, J. K., et al. (2010). N-Acetylglucosamine: Production and Applications. Molecules. [Link]

Sources

• 1. aspariaglycomics.com [aspariaglycomics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemo-Enzymatic Synthesis of (13)C Labeled Complex N-Glycans As Internal Standards for the Absolute Glycan Quantification by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. Enzymatic synthesis of natural and 13C enriched linear poly-N-acetyllactosamines as ligands for galectin-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. A chemical synthesis of a multiply 13C-labeled hexasaccharide: A high-mannose N-glycan fragment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NMR structure analysis of uniformly 13C-labeled carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. kau.diva-portal.org [kau.diva-portal.org]
• 12. cigs.unimo.it [cigs.unimo.it]
• 13. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

improving NMR signal-to-noise ratio for D-glucosamine-1-13C hydrochloride

Technical Support Center: D-Glucosamine-1-¹³C Hydrochloride

Welcome to the technical support guide for improving the signal-to-noise (S/N) ratio in ¹³C NMR experiments involving D-glucosamine-1-¹³C hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who are looking to enhance the quality and reliability of their NMR data for this specific labeled compound.

The inherent low sensitivity of the ¹³C nucleus presents a common challenge in NMR spectroscopy.[1][2] This guide provides a structured approach to troubleshooting and optimization, from fundamental principles to advanced techniques, ensuring you can acquire high-quality spectra efficiently.

FAQs: First Principles of Signal-to-Noise Enhancement

This section addresses the most common initial questions regarding low S/N in ¹³C NMR.

Q1: Why is the signal-to-noise ratio in my ¹³C spectrum of D-glucosamine-1-¹³C hydrochloride so low, even with a ¹³C-labeled carbon?

While isotopic labeling at the C1 position significantly enhances the signal for that specific carbon, the overall experiment is still governed by the fundamental properties of the ¹³C nucleus. Compared to ¹H, the ¹³C nucleus has a smaller gyromagnetic ratio, which directly translates to lower intrinsic sensitivity.[1] Additionally, factors such as sample concentration, relaxation times, and experimental parameters play a crucial role. For carbohydrates like glucosamine, the molecular structure and dynamics in solution can also influence relaxation properties and, consequently, signal intensity.[3][4]

Q2: How does increasing the number of scans (NS) improve my S/N ratio?

The signal-to-noise ratio improves with the square root of the number of scans.[1] This means that to double the S/N, you must quadruple the number of scans.[1] While this is a straightforward method to boost your signal, it comes at the cost of increased experiment time.

Q3: What is the role of proton decoupling, and can it affect my signal intensity?

Proton decoupling is a standard technique in ¹³C NMR used to simplify the spectrum by removing the splitting of carbon signals by attached protons, causing multiplets to collapse into singlets.[5] This process also provides a significant sensitivity enhancement through the Nuclear Overhauser Effect (NOE).[2][6] When protons are irradiated, energy is transferred to the coupled ¹³C nuclei, which can increase the population difference between their spin states, leading to a theoretical signal enhancement of up to nearly 200%.[5][6]

Troubleshooting Guide: A Workflow for S/N Optimization

If the fundamental approaches are not yielding the desired results, a more systematic troubleshooting process is required. This guide is structured to follow a logical experimental workflow.

Caption: A stepwise workflow for diagnosing and resolving low signal-to-noise issues in ¹³C NMR.

Sample Preparation

Proper sample preparation is the most critical and often overlooked aspect of achieving a good spectrum.

Issue: My sample is prepared, but the signal is weak.

• Increase Concentration: The most direct way to increase the signal is to increase the concentration of D-glucosamine-1-¹³C hydrochloride.[1][7] Doubling the concentration will double the signal intensity.[1] Aim for the highest concentration possible in your chosen solvent.

• Choose the Right Solvent: For glucosamine hydrochloride, a polar solvent is necessary. Deuterium oxide (D₂O) or DMSO-d₆ are common choices.[8] Ensure the solvent volume is appropriate for your NMR tube, typically 0.5 to 0.7 mL for a standard 5 mm tube, to avoid sample dilution.[1][9]

• Ensure Complete Dissolution and Sample Purity: Any undissolved particulate matter can degrade the magnetic field homogeneity, leading to broadened lines and a distorted spectrum.[1][10] It is recommended to filter your sample directly into the NMR tube.[1][7]

• Use High-Quality NMR Tubes: Scratches, cracks, or imperfections in the NMR tube can negatively impact shimming and line shape.[1] Use tubes that are rated for the magnetic field strength of your spectrometer.[1][9]

Spectrometer and Hardware

Hardware performance is a key factor in maximizing sensitivity.

Issue: My sample is well-prepared, but sensitivity is still poor.

• Probe Tuning and Matching: Ensure that the NMR probe is correctly tuned to the ¹³C frequency and that the proton channel is also well-tuned for effective decoupling.[11] A poorly tuned proton channel can lead to incomplete decoupling, resulting in broader lines and a lower signal-to-noise ratio.[11]

• Utilize a Cryoprobe if Available: A cryogenic probe, or cryoprobe, cools the detection coils and preamplifiers to very low temperatures (~20-30 K), which dramatically reduces thermal noise.[12][13][14] This can result in a signal-to-noise enhancement of up to a factor of four or five compared to a standard room temperature probe.[13][14] For ¹³C experiments, this can translate into a significant reduction in experiment time.[12][15]

Probe Type	Typical S/N Enhancement (vs. Room Temp)	Impact on Experiment Time
Room Temperature	1x (Baseline)	T
Cryoprobe (Nitrogen-cooled)	2-3x[13]	T/4 to T/9
Cryoprobe (Helium-cooled)	3-5x[12][13]	T/9 to T/25
Caption: Comparison of NMR probe technologies and their impact on sensitivity and experiment duration.

Acquisition Parameters

Optimizing the parameters of your pulse sequence is crucial for maximizing the signal obtained in a given amount of time.

Issue: How do I set my acquisition parameters for the best S/N?

• Optimize the Flip Angle and Recycle Delay (D1): The relationship between the flip angle (pulse width), the longitudinal relaxation time (T₁), and the recycle delay (D1) is critical. A 90° pulse provides the maximum signal per scan but requires a long recycle delay of at least 5 times the longest T₁ value for the magnetization to return to equilibrium.[16] For carbons with long T₁ values, such as the labeled C1 of glucosamine (which is quaternary-like in the anomeric form), this can lead to very long experiment times.

  • The Ernst Angle: To maximize sensitivity over a fixed period, it is often better to use a smaller flip angle and a shorter recycle delay. The optimal flip angle for this scenario is known as the Ernst angle.[17][18][19]

  • Ernst Angle Equation: cos(θ) = exp(-TR / T₁) where TR is the total time between pulses (TR = D1 + Acquisition Time).[17][18]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 13Carbon NMR [chem.ch.huji.ac.il]
• 3. osti.gov [osti.gov]
• 4. public.magnet.fsu.edu [public.magnet.fsu.edu]
• 5. chem.uoi.gr [chem.uoi.gr]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. NMR用溶媒 [sigmaaldrich.com]
• 9. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 10. researchgate.net [researchgate.net]
• 11. University of Ottawa NMR Facility Blog: Effect of 1H Tuning on the Signal-to-Noise Ratio in 13C NMR Spectra [u-of-o-nmr-facility.blogspot.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 14. Cryoprobe - NMR Wiki [nmrwiki.org]
• 15. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 16. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 17. Ernst angle - NMR Wiki [nmrwiki.org]
• 18. Ernst angle - Wikipedia [en.wikipedia.org]
• 19. goldbook.iupac.org [goldbook.iupac.org]

troubleshooting D-glucosamine-1-13C hydrochloride solubility in organic solvents

Welcome to the Technical Support Center for Isotope-Labeled Carbohydrate Handling. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals experiencing solubility bottlenecks with D-glucosamine-1-13C hydrochloride .

Because 13C-labeled compounds are high-value reagents, this guide prioritizes high-yield, non-destructive methodologies. We will explore the physicochemical causality behind these solubility limits and provide self-validating protocols to overcome them.

I. The Mechanistic Root of the Solubility Issue

D-glucosamine-1-13C hydrochloride (CAS: 143553-09-7) is the isotopically enriched form of glucosamine, featuring a 99 atom % 13C label at the C1 position[1].

The primary barrier to organic solubility is its salt form . As a hydrochloride salt, glucosamine exists as a highly polar, ionic crystal lattice. While this makes it exceptionally soluble in aqueous environments (due to favorable ion-dipole interactions with water), it renders the compound practically insoluble in lipophilic or pure organic solvents[2]. The thermodynamic penalty of breaking the ionic lattice without highly polar protic solvent stabilization is simply too high[3].

Quantitative Solubility Profile

To guide your solvent selection, refer to the comparative solubility data below.

Solvent System	D-Glucosamine HCl Solubility	D-Glucosamine Free Base Solubility	Mechanistic Rationale
Water (H₂O)	>100 mg/mL (Highly Soluble)	>100 mg/mL	High dielectric constant stabilizes the ionic lattice.
Methanol (MeOH)	<5 mg/mL (Slightly Soluble)	~25-30 mg/mL	Protic nature allows limited hydrogen bonding; free base is much more soluble.
Ethanol (EtOH)	Insoluble	<5 mg/mL	Lower dielectric constant than MeOH fails to solvate the HCl salt.
DMSO	<1 mg/mL	Soluble	Aprotic nature cannot solvate the chloride anion effectively.
Acetonitrile (MeCN)	Insoluble	Insoluble	Lacks both hydrogen-bond donating capacity and sufficient polarity.
10% DMSO / 40% PEG300 / 45% Saline	≥2.5 mg/mL	N/A	Mixed aqueous/organic system disrupts the lattice while maintaining lipophilicity for in vivo assays[4].

II. Strategic Decision Workflow

Before attempting chemical modification, evaluate whether your downstream application strictly requires a pure organic solvent. Use the following decision matrix to determine the most efficient path forward.

Decision matrix for overcoming D-glucosamine-1-13C HCl organic solubility limits.

III. Troubleshooting FAQs

Q: I am trying to dissolve D-glucosamine-1-13C HCl in pure DMSO for an NMR study, but it remains a cloudy suspension. Heating doesn't help. Why? A: Heating is ineffective because the ionic bonds of the hydrochloride salt are too strong for the aprotic DMSO to break. For NMR, you must either use D₂O, a mixed solvent system (e.g., D₂O/DMSO-d6), or convert the compound to its free base prior to dissolution.

Q: Can I use Sodium Hydroxide (NaOH) to neutralize the salt and make the free base? A: Do not use NaOH for high-value 13C-labeled glucosamine. Reacting the HCl salt with NaOH generates water as a byproduct ( HCl+NaOH→NaCl+H2​O ). The presence of water solubilizes the resulting NaCl (making it impossible to filter out of organic solvents) and promotes the degradation and mutarotation of the sensitive free amine. Instead, use Sodium Methoxide (NaOMe) in anhydrous methanol[5].

Q: I need to perform an LC-MS analysis, but the polarity of the salt makes it elute in the void volume on a C18 column. How do I fix this? A: You must derivatize the compound to increase its hydrophobicity. A standard approach is adding Triethylamine (TEA) to release the free base in situ, followed by derivatization with N-9-fluorenylmethoxycarbonyloxy succinimide (FMOC-Su)[6]. This caps the polar amine, drastically improving organic solubility and C18 retention.

IV. Validated Experimental Protocols

If your synthesis requires pure organic solvents, you must convert the hydrochloride salt to the free base. The following protocol utilizes Sodium Methoxide (NaOMe) to ensure an anhydrous environment, forcing the inorganic byproduct (NaCl) to precipitate out of solution[5].

Protocol 1: Anhydrous Free-Basing of D-Glucosamine-1-13C HCl

Causality Note: NaOMe is chosen because the byproduct of the neutralization is methanol ( HCl+NaOMe→NaCl+MeOH ), which matches the solvent and maintains absolute anhydrous conditions, preventing degradation of the 13C-labeled sugar.

Materials Required:

• D-glucosamine-1-13C hydrochloride (1.0 eq)

• Sodium methoxide (NaOMe) powder, anhydrous (1.0 eq)

• Anhydrous Methanol (MeOH)

• Argon or Nitrogen gas line

Step-by-Step Methodology:

• Suspension: In an oven-dried flask purged with Argon, suspend 100 mg of D-glucosamine-1-13C HCl in 5 mL of anhydrous Methanol. The solution will be heterogeneous.

• Neutralization: Slowly add exactly 1.0 equivalent of anhydrous NaOMe powder to the stirring suspension.

• Reaction: Stir the mixture at 20°C (room temperature) for 2 hours.

  • Self-Validation Check: You will observe a change in the nature of the suspension. The glucosamine salt will dissolve, and fine, dense white crystals of Sodium Chloride (NaCl) will precipitate in its place.

• Filtration: Filter the suspension through a fine glass frit or a 0.22 µm PTFE syringe filter to remove the insoluble NaCl. Wash the filter cake with 1 mL of cold anhydrous Methanol.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporation) at a temperature not exceeding 30°C to prevent thermal degradation of the free amine.

• Verification: The resulting solid is D-glucosamine-1-13C free base.

  • Self-Validation Check: Dissolve a 1 mg aliquot in DMSO-d6 and perform a 1H-NMR. The absence of a methoxy peak (~3.3 ppm) confirms no excess NaOMe remains, and the C1 proton shift will confirm the integrity of the 13C label.

Step-by-step chemical workflow for converting the hydrochloride salt to a free base.

V. References

• D-Glucosamine HCL by Sure Chemical - Food, Beverage & Nutrition - UL Prospector Source: UL Prospector URL:[Link]

• Solubility and Crystallization of Glucosamine Hydrochloride in Water with the Presence of Additives Source: MDPI (Crystals) URL:[Link]

• Determination of Glucosamine in Raw Materials and Dietary Supplements by HPLC with FMOC-Su Derivatization Source: NIH PubMed Central (PMC) URL:[Link]

• A kind of preparation method of D-glucosamine (Patent CN108329361B) Source: Google Patents URL:

Sources

• 1. D -Glucosamine-1-13C 13C 99atom 143553-09-7 [sigmaaldrich.com]
• 2. ulprospector.com [ulprospector.com]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CN108329361B - A kind of preparation method of D-glucosamine - Google Patents [patents.google.com]
• 6. Determination of Glucosamine in Raw Materials and Dietary Supplements Containing Glucosamine Sulfate and/or Glucosamine Hydrochloride by High-Performance Liquid Chromatography with FMOC-Su Derivatization: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

optimizing LC-MS/MS collision energy for D-glucosamine-1-13C hydrochloride quantification

Technical Support Center: LC-MS/MS Quantification of D-Glucosamine-1-13C Hydrochloride

Welcome to the Advanced Applications Support Center. This portal is designed for analytical scientists and drug development professionals optimizing Multiple Reaction Monitoring (MRM) parameters for stable isotope-labeled glucosamine.

Mechanistic Deep Dive: The Chemistry of 13C-Glucosamine Fragmentation

Before adjusting instrument parameters, it is critical to understand the causality of the fragmentation. D-glucosamine is a highly polar amino monosaccharide. When ionized via Electrospray Ionization (ESI) in positive mode, the unlabeled free base (monoisotopic mass 179.1 Da) forms a robust[M+H]+ precursor at m/z 180.1[1]. Consequently, the D-glucosamine-1-13C hydrochloride standard, containing a heavy carbon isotope at the C1 position, shifts the precursor to m/z 181.1[2].

When applying Collision-Induced Dissociation (CID) in the mass spectrometer's collision cell, the molecule undergoes two primary energy-dependent pathways:

• Low Collision Energy (Dehydration): At lower CE values (typically 2–15 eV), the molecule readily loses a water molecule (-18 Da), yielding m/z 162.1 for the unlabeled compound and m/z 163.1 for the 13C-labeled variant[1].

• High Collision Energy (Cross-Ring Cleavage): At higher CE values (20–25 eV), the pyranose ring shatters. The dominant fragment for unlabeled glucosamine is m/z 72.1[3]. Because this specific fragment retains the C1 carbon, the 13C-labeled analog predictably shifts this product ion to m/z 73.1[2].

Figure 1: Energy-dependent CID fragmentation pathways of D-glucosamine-1-13C.

Self-Validating Methodology: CE Optimization & MRM Setup

To establish a robust quantitative assay, do not rely solely on direct infusion. The following protocol integrates post-column validation to ensure your chosen Collision Energy performs reliably within complex biological matrices.

Step 1: Tuning Solution Preparation Dissolve D-glucosamine-1-13C hydrochloride in a 50:50 mixture of Acetonitrile and Water containing 0.1% Formic Acid to a final concentration of 1 µg/mL. Causality: The 50% organic modifier ensures stable droplet formation and efficient desolvation in the ESI source, mimicking the midpoint of a typical Hydrophilic Interaction Liquid Chromatography (HILIC) gradient.

Step 2: Precursor Ion Optimization Infuse the solution at 10 µL/min. Scan Q1 from m/z 100 to 250. Optimize the declustering potential (or fragmentor voltage) to maximize the intact [M+H]+ ion at m/z 181.1 without inducing premature in-source fragmentation.

Step 3: Collision Energy Sweeping Isolate m/z 181.1 in Q1. Perform a product ion scan in Q3 while ramping the CE from 5 eV to 40 eV. Plot the intensity of m/z 163.1 and m/z 73.1 against the CE voltage to find the apex of the breakdown curve for each transition.

Step 4: Post-Column Matrix Validation (The Self-Validating Step) Connect your HILIC column and establish the LC gradient. Tee-in the 13C-GlcN standard via a syringe pump post-column at a constant flow. Inject a blank biological matrix extract (e.g., precipitated plasma or synovial fluid). Monitor the baseline of the 181.1 -> 73.1 transition. Causality: If a massive dip in the baseline occurs at the exact retention time of glucosamine, your matrix is suppressing the ion. You must alter the LC gradient to shift the retention time away from this suppression zone, validating that your optimized CE will actually yield a true signal in real samples.

Figure 2: Self-validating workflow for LC-MS/MS MRM optimization.

Quantitative Data Center: Reference MRM Parameters

Below is a summarized reference table of optimized parameters derived from validated pharmacokinetic and metabolomic workflows[1][2][3]. Note: Absolute CE values vary by vendor architecture (e.g., Agilent vs. Sciex vs. Waters); treat these as starting ranges.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Optimal CE Range (eV)	Fragmentation Mechanism	Analytical Role
D-Glucosamine	180.1	162.1	2 – 15	Dehydration (-H2O)	Qualifier (High Sensitivity)
D-Glucosamine	180.1	72.1	20 – 25	Cross-ring cleavage	Quantifier (High Specificity)
13C-Glucosamine	181.1	163.1	2 – 15	Dehydration (-H2O)	IS Qualifier
13C-Glucosamine	181.1	73.1	20 – 25	Cross-ring cleavage	IS Quantifier

Troubleshooting Desk & FAQs

Q: Should I use the m/z 163.1 or m/z 73.1 product ion for quantifying my 13C-Glucosamine internal standard? A: It depends on the complexity of your biological matrix. The m/z 163.1 transition (water loss) typically yields a higher absolute ion count under low collision energy[1]. However, water loss is a generic fragmentation pathway common to almost all co-eluting carbohydrates, leading to high background chemical noise. The m/z 73.1 transition requires a higher CE (~20-25 eV) but is highly specific to the hexosamine structure, consistently providing a superior Signal-to-Noise (S/N) ratio in complex matrices like plasma or synovial fluid[2][3]. We highly recommend 181.1 -> 73.1 as the quantifier.

Q: I am seeing a distinct peak in my unlabeled D-glucosamine channel (180.1 -> 72.1) when I inject a blank spiked ONLY with the 13C-Glucosamine IS. Why? A: You are observing isotopic crosstalk or standard impurity. Commercially available D-glucosamine-1-13C hydrochloride typically has an isotopic purity of ~99%. The remaining ~1% is unlabeled D-glucosamine. If your internal standard spiking concentration is too high, that 1% impurity introduces a quantifiable mass of unlabeled glucosamine into your sample, artificially inflating your endogenous baseline. Actionable Fix: Reduce your IS spiking concentration so it sits near the geometric mean of your calibration curve, minimizing the absolute mass of the unlabeled impurity introduced.

Q: My CE is perfectly optimized via infusion, but my sensitivity is terrible when running actual samples on my HILIC column. What is causing this disconnect? A: Direct infusion lacks the matrix and solvent context of an LC run. While your CE maximizes fragmentation efficiency in a vacuum, ionization efficiency in the source is dictated by the LC eluent. If your 13C-GlcN elutes in a region of high aqueous content (which is common in HILIC gradients designed to elute polar compounds), droplet desolvation is poor due to high surface tension. Actionable Fix: Increase the desolvation gas temperature and flow rate to compensate for the aqueous eluent, or adjust the HILIC gradient to ensure glucosamine elutes at >60% organic modifier.

Figure 3: Decision tree for troubleshooting poor signal-to-noise ratios in 13C-GlcN quantification.

References

• Source: scispace.
• Source: nih.gov (PubMed)
• Source: researchgate.

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reducing isotopic scrambling in D-glucosamine-1-13C hydrochloride metabolic labeling

Frequently Asked Questions (FAQs)

Q1: What is isotopic scrambling, and why is it a significant problem when using D-glucosamine-1-13C?

A1: Isotopic scrambling is the redistribution of a stable isotope label (in this case, ¹³C) from its original position to other positions within the same molecule or to other molecules entirely.[1] This occurs through reversible enzymatic reactions, pathway cycling, and carbon-rearrangement reactions.[1]

With D-glucosamine-1-¹³C, the label is initially at the C1 position. The primary goal is often to trace its incorporation into downstream products of the Hexosamine Biosynthetic Pathway (HBP), such as UDP-N-acetylglucosamine (UDP-GlcNAc).[2][3] However, glucosamine-derived metabolites can enter central carbon metabolism. Specifically, glucosamine-6-phosphate is converted to fructose-6-phosphate, a key glycolytic intermediate. Once in glycolysis, the ¹³C label can be scrambled through the bidirectional reactions of the Pentose Phosphate Pathway (PPP) and the turnings of the Tricarboxylic Acid (TCA) cycle.[1] This scrambling is a critical issue because it dilutes the specific isotopic signature you aim to track, leading to incorrect interpretations of pathway activity and inaccurate metabolic flux calculations.[1]

Q2: Which metabolic pathways are the primary culprits for scrambling the ¹³C label from D-glucosamine-1-¹³C?

A2: The main sources of scrambling originate from the intersection of the Hexosamine Biosynthetic Pathway with central carbon metabolism.

• Glycolysis: Glucosamine enters glycolysis after being converted to fructose-6-phosphate. While glycolysis itself proceeds in a largely linear fashion, its intermediates are shared with other pathways.

• Pentose Phosphate Pathway (PPP): This is a major route for scrambling. The non-oxidative branch of the PPP utilizes enzymes like transketolase and transaldolase to interconvert 3, 4, 5, 6, and 7-carbon sugars.[1] These reactions extensively rearrange the carbon backbone of fructose-6-phosphate and glyceraldehyde-3-phosphate, effectively redistributing the ¹³C label from the original C1 position to multiple other carbon positions.[4][5]

• Tricarboxylic Acid (TCA) Cycle: Labeled pyruvate derived from glycolysis enters the TCA cycle as acetyl-CoA. With each turn of the cycle, the positions of the labeled carbons are shuffled, particularly due to the symmetry of intermediates like succinate and fumarate.[1][6] This leads to the label appearing in a wide array of TCA cycle intermediates and connected amino acids.

Caption: Workflow for a time-course experiment to mitigate isotopic scrambling.

Protocol 2: Correction for Natural ¹³C Abundance

It is crucial to distinguish between the ¹³C incorporated from your tracer and the ¹³C that is naturally present (~1.1%). [1]

• Run an Unlabeled Control: Alongside your labeled samples, prepare and process a set of cells grown in identical medium but with unlabeled D-glucosamine.

• Acquire Data: Analyze both the unlabeled control and the labeled samples using the same high-resolution mass spectrometer settings.

• Computational Correction: The measured mass isotopologue distributions (MIDs) from your labeled samples must be corrected for the natural abundance of ¹³C and other isotopes. This is not a simple background subtraction. Use established computational tools like IsoCorrectoR or AccuCor2, which employ matrix-based calculations to accurately determine the true fractional enrichment from your tracer. [2]

Data Summary: Interpreting Your Results

The following table provides a simplified guide to expected labeling patterns. Significant deviation from the "Low Scrambling" scenario suggests that the experimental conditions (especially labeling time) need optimization.

Metabolite	Expected Labeling (Low Scrambling)	Observed Labeling (High Scrambling)	Primary Scrambling Pathway
Fructose-6-Phosphate	Primarily M+1	M+1, M+2, M+3...	PPP
UDP-GlcNAc	Primarily M+1	Primarily M+1	(Target Pathway)
Ribose-5-Phosphate	Low enrichment	High enrichment, complex isotopologues	PPP
Pyruvate	Primarily M+1	M+1, M+2	PPP, Glycolysis Reversibility
Citrate	Low enrichment, primarily M+1	High enrichment, M+1, M+2, M+3...	TCA Cycle
Glutamate	Low enrichment, primarily M+1	High enrichment, M+1, M+2, M+3...	TCA Cycle

References

• Chi, L., et al. (2020). Glycolysis Independent Glucose Metabolism Distinguishes TE from ICM Fate During Mammalian Embryogenesis. bioRxiv. [Link]

• Yuan, J., et al. (2017). A roadmap for interpreting 13C metabolite labeling patterns from cells. Current Opinion in Biotechnology. [Link]

• Tumanov, S., & Kamphorst, J. J. (2017). Systems-level analysis of isotopic labeling in untargeted metabolomic data by X 13 CMS. Nature Protocols. [Link]

• Bélanger, M., et al. (2012). Quantitative importance of the pentose phosphate pathway determined by incorporation of 13C from [2-13C]- and [3-13C]glucose into TCA cycle intermediates and neurotransmitter amino acids in functionally intact neurons. Journal of Neuroscience Research. [Link]

• Duan, C., et al. (2019). Assessing the Pentose Phosphate Pathway Using [2, 3-13C2]glucose. Cancer & Metabolism. [Link]

• Zhou, R., & Yin, Y. (2016). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. RSC Publishing. [Link]

• McIntosh, L. P., & Dahlquist, F. W. (1990). Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins. Quarterly Reviews of Biophysics. [Link]

• Al-Tai, I., & Jones, S. (2019). Evaluation of stability of an aqueous glucosamine hydrochloride solution in skin extract. Journal of Pharmaceutical Sciences. [Link]

• Fan, T. W., et al. (2012). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. Bioanalysis. [Link]

• Stupp, G. S., et al. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science. [Link]

• Yang, C., et al. (2013). 13C tracing of glucose and glutamine metabolism that delineates the production and/or labeling patterns of pentoses, reducing and energy equivalents, and CO2 for FH null and restored cells. PLoS ONE. [Link]

• Bradshaw, P. C., et al. (2025). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Journal of Proteome Research. [Link]

• Duan, C., et al. (2019). Assessing the pentose phosphate pathway using [2, 3‐ 13 C 2 ]glucose. NMR in Biomedicine. [Link]

• Wiener, M. C., et al. (2004). Quantification of Proteins and Metabolites by Mass Spectrometry Without Isotopic Labeling. Genome Research. [Link]

• Crown, S. B., & Antoniewicz, M. R. (2012). Rational design of 13C-labeling experiments for metabolic flux analysis in mammalian cells. BMC Systems Biology. [Link]

• Le, A., et al. (2012). Glucose-independent glutamine metabolism via TCA cycling for proliferation and survival in B-cells. Molecular Cancer Therapeutics. [Link]

• Bradshaw, P. C., et al. (2025). Targeted Metabolomic Methods for 13 C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography–Tandem Mass Spectrometry (LC–MS/MS). Journal of Proteome Research. [Link]

• Huege, J., et al. (2011). Quantification of Stable Isotope Label in Metabolites via Mass Spectrometry. Methods in Molecular Biology. [Link]

• Omics Online. (n.d.). Stability Data of D-Glucosamine HCl. Omics Online. [Link]

• Cruz, F., & Cerdán, S. (1997). The entry of [1-13C]glucose into biochemical pathways reveals a complex compartmentation and metabolite trafficking between glia and neurons: a study by 13C-NMR spectroscopy. Brain Research. [Link]

• Bradshaw, P. C., et al. (2025). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Journal of Proteome Research. [Link]

• Fan, T. W., et al. (2011). A novel deconvolution method for modeling UDP-N-acetyl-D-glucosamine biosynthetic pathways based on (13)C mass isotopologue profiles under non-steady-state conditions. BMC Systems Biology. [Link]

• Park, S. H., et al. (2012). Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins. Methods in Molecular Biology. [Link]

• Gubser, P. M., et al. (2021). 13C tracer analysis reveals the landscape of metabolic checkpoints in human CD8+ T cell differentiation and exhaustion. Cell Metabolism. [Link]

• Velyvis, A., et al. (2015). Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation. Journal of Biomolecular NMR. [Link]

• Gruetter, R., et al. (2007). Mathematical modeling of 13C label incorporation of the TCA cycle: The concept of composite precursor function. Magnetic Resonance in Medicine. [Link]

• Ueno, T., et al. (2015). D-Glucosamine Promotes Transfection Efficiency during Electroporation. International Journal of Medical Sciences. [Link]

• Adebowale, A., et al. (2011). The Fate of Oral Glucosamine Traced by 13C Labeling in the Dog. Journal of Veterinary Pharmacology and Therapeutics. [Link]

• Clatworthy, M. R. (2020). Glucose metabolism. [U-13 C] glucose is metabolized via glycolysis to... Nature Communications. [Link]

• van der Krol, A. R., et al. (2016). 13C-Isotope-Labeling Experiments to Study Metabolism in Catharanthus roseus. Methods in Molecular Biology. [Link]

• Suryani, L., et al. (2025). Stability Study for Determining the Shelf Life of Glucosamine Hydrochloride Laboratory Reference Standard. Eruditio. [Link]

• Megazyme. (n.d.). D-GLUCOSAMINE. Megazyme. [Link]

• Suryani, L., et al. (2025). Stability Study for Determining the Shelf Life of Glucosamine Hydrochloride Laboratory Reference Standard. Eruditio. [Link]

• Le, A., et al. (2018). Isotopologues of ¹³C‐labeled carbohydrate and hexosamine pathway... Cancer Research. [Link]

• Quastel, J. H., & Cantero, A. (1953). The effect of D-glucosamine hydrochloride and related compounds on tissue cultures of the solid form of mouse sarcoma 37. Cancer Research. [Link]

• Wang, Y., et al. (2022). A d-glucosamine hydrochloride regulated solvation structure for long life aqueous zinc batteries. CrystEngComm. [Link]

• Namer, I. J., et al. (2022). Analysis of Metabolic Pathways by 13C-Labeled Molecular Probes and HRMAS Nuclear Magnetic Resonance Spectroscopy: Isotopologue I. Analytical Chemistry. [Link]

• Koskela, H., et al. (2007). 13C isotope effects on 1H chemical shifts: NMR spectral analysis of 13C-labelled D-glucose and some 13C-labelled amino acids. Magnetic Resonance in Chemistry. [Link]

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• 3. A novel deconvolution method for modeling UDP-N-acetyl-D-glucosamine biosynthetic pathways based on (13)C mass isotopologue profiles under non-steady-state conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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correcting for natural 13C abundance in D-glucosamine-1-13C hydrochloride flux analysis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals engaged in stable isotope-resolved metabolomics. As Senior Application Scientists, we provide not only procedural steps but also the underlying scientific principles to ensure your ¹³C flux analysis is both accurate and robust.

This resource specifically addresses the critical, yet often misunderstood, process of correcting for natural ¹³C abundance in metabolic flux analysis (MFA) using D-glucosamine-1-¹³C hydrochloride as a tracer.

Table of Contents

Frequently Asked Questions (FAQs)

Q1: Why is correcting for natural ¹³C abundance necessary in flux analysis?

A1: Carbon in the natural world is a mixture of stable isotopes: approximately 98.9% is ¹²C and 1.1% is ¹³C.[1] When we use a ¹³C-labeled tracer like D-glucosamine-1-¹³C, our goal is to track the path of the labeled carbon atom through metabolic pathways. However, any metabolite containing carbon will also have a certain amount of ¹³C present simply due to this natural abundance.

Mass spectrometry detects molecules based on their mass-to-charge ratio. This means it cannot distinguish between a ¹³C atom that came from your tracer and one that was already naturally present in the molecule.[2][3] Therefore, to accurately quantify the metabolic flux, we must mathematically subtract the contribution of naturally occurring ¹³C from our measured mass isotopologue distributions.[2][4] Failure to do so leads to an overestimation of isotopic enrichment and, consequently, incorrect flux calculations.[1]

Q2: What is a Mass Isotopologue Distribution (MID)?

A2: A Mass Isotopologue Distribution (MID), sometimes called a Mass Distribution Vector (MDV), represents the fractional abundance of all the mass isotopologues of a specific metabolite.[1] Isotopologues are molecules that have the same chemical formula but differ in their isotopic composition.[1]

For a metabolite with 'n' carbon atoms, we can observe:

• M+0: The isotopologue with all ¹²C atoms.

• M+1: The isotopologue with one ¹³C atom.

• M+2: The isotopologue with two ¹³C atoms.

• ...and so on, up to M+n , where all carbon atoms are ¹³C.

The MID is a vector that lists the relative abundance of each of these isotopologues, with the sum of all fractional abundances equaling 1 (or 100%).[1] Correcting this measured MID for natural abundance is a critical step before flux analysis.[2]

Q3: What are the key inputs for an accurate natural abundance correction?

A3: To ensure a robust correction, the following information is essential:

Input	Rationale & Importance
Complete Molecular Formula	The exact chemical formula of the analyte, including any atoms added during derivatization for GC-MS analysis, is crucial. The correction algorithm uses this to calculate the theoretical contribution of natural isotopes for all elements (C, H, N, O, Si, etc.).[1]
Measured Mass Isotopologue Distribution (MID)	This is the raw, uncorrected data from your mass spectrometer, representing the relative intensities of the M+0, M+1, M+2, etc. peaks for your metabolite of interest.[1]
Isotopic Purity of the Tracer	Commercially available tracers like D-glucosamine-1-¹³C are not 100% pure.[1][5] Knowing the exact purity (e.g., 99% ¹³C) allows the correction software to account for the small fraction of unlabeled (¹²C) tracer introduced.[6]

Q4: How does the natural abundance correction work mathematically?

A4: The correction is typically performed using a matrix-based approach.[1][5] The relationship between the measured (observed) MID and the true, tracer-derived MID can be described by the following equation:

Mmeasured = C * Mcorrected

Where:

• Mmeasured is the vector of your raw, measured mass isotopologue abundances.

• C is the correction matrix.

• Mcorrected is the vector of the corrected mass isotopologue abundances, which reflects the true enrichment from your tracer.

The correction matrix C is constructed based on the binomial probability of finding a certain number of heavy isotopes in a molecule given their natural abundances.[3][7][8] To find the true enrichment, the equation is solved by inverting the correction matrix:

Mcorrected = C-1 * Mmeasured

Several software packages, such as IsoCor and PolyMID, are available to perform these calculations efficiently.[5][6]

Q5: What are the consequences of failing to correct for natural ¹³C abundance?

Troubleshooting Guide

Issue: My corrected data shows negative fractional abundances.

Possible Cause & Explanation: The appearance of small negative numbers in your corrected MID is a mathematical artifact that can arise from measurement noise or slight inaccuracies in your raw mass spectrometry data.[3] The correction algorithm attempts to solve a system of linear equations, and if the measured intensities are slightly off (e.g., an M+1 peak is underestimated), the mathematical solution can dip into negative values.[3]

Troubleshooting Steps:

• Verify Analyte Formula: Double-check that the molecular formula used for the correction (including derivatization agents) is absolutely correct. An incorrect formula will generate an incorrect correction matrix.

• Check Raw Data Quality: Examine the quality of your mass spectra. Are the peaks well-defined and the signal-to-noise ratio adequate? High levels of noise can lead to inaccurate peak integration.

• Assess Unlabeled Control: Analyze an unlabeled biological sample. After correction, the MID for all metabolites in this sample should ideally be 100% M+0. Deviations from this indicate issues with the correction matrix or data quality.[9]

• Software Thresholding: Some correction software allows you to set a threshold below which negative values are treated as zero. While this can clean up the data, it's important to first investigate the underlying cause.

Issue: Low incorporation of the ¹³C label from D-glucosamine-1-¹³C.

Possible Cause & Explanation: Low labeling can stem from several biological or experimental factors. Glucosamine enters the hexosamine biosynthetic pathway (HBP), and its uptake and metabolism can be influenced by other cellular conditions.

Troubleshooting Steps:

• Optimize Labeling Time: The time required to reach isotopic steady-state varies between cell types and metabolic rates. Perform a time-course experiment (e.g., 4, 8, 12, 24 hours) to determine the optimal labeling duration for your specific system. For flux analysis, shorter time points might be necessary, while achieving high enrichment may require longer incubations.[10]

• Assess Cellular Uptake: Unlike glucose, glucosamine uptake can be less efficient in some cell lines.[10]

  • Consider titrating the concentration of D-glucosamine-1-¹³C hydrochloride in your medium.

  • Ensure the glucose concentration in the medium is not excessively high, as it can compete with glucosamine metabolism.[10][11][12]

• Check Cell Viability: High concentrations of glucosamine can be toxic to some cells. Perform a cell viability assay (e.g., trypan blue) to ensure you are using a non-toxic concentration.[10]

• Consider Tracer Dilution: The labeled glucosamine can be diluted by pre-existing intracellular pools of unlabeled glucosamine or related metabolites. Longer incubation times can help to overcome this initial unlabeled pool.[10]

Issue: High variance in corrected MID values between biological replicates.

Possible Cause & Explanation: High variability points to inconsistencies in experimental handling rather than a systematic error in the correction algorithm.

Troubleshooting Steps:

• Standardize Cell Culture Conditions: Ensure all replicates are seeded at the same density, have the same volume of medium, and are harvested at the same time point post-labeling.

• Improve Metabolism Quenching: Inadequate or slow quenching of metabolism during sample harvesting can allow metabolic activity to continue, altering the labeling patterns of metabolites. Ensure your quenching procedure (e.g., rapid freezing in liquid nitrogen) is fast and consistent across all samples.

• Consistent Sample Extraction: Use a standardized extraction protocol for all replicates to ensure consistent metabolite recovery.

• Instrument Performance: Check for any drift or changes in mass spectrometer performance during the analytical run. Run quality control samples periodically to monitor instrument stability.

Experimental Protocols

Protocol 1: Step-by-Step Natural Abundance Correction Workflow

This protocol outlines the conceptual and practical steps for correcting raw mass spectrometry data for the natural abundance of stable isotopes.

Objective: To transform raw, measured Mass Isotopologue Distributions (MIDs) into corrected MIDs that accurately reflect the enrichment from the D-glucosamine-1-¹³C hydrochloride tracer.

Methodology:

• Data Acquisition:

  • Culture cells in a medium containing D-glucosamine-1-¹³C hydrochloride for a predetermined optimal time.

  • Harvest cells using a rapid quenching method to halt metabolic activity.

  • Extract metabolites.

  • Analyze the metabolite extracts using mass spectrometry (e.g., GC-MS or LC-MS) to obtain the raw mass spectra for your metabolites of interest.

• Data Extraction:

  • From the raw spectra, integrate the peak areas for each mass isotopologue (M+0, M+1, M+2, etc.) of a specific metabolite (e.g., UDP-GlcNAc, a downstream product of glucosamine metabolism).

  • Normalize these intensities to get the measured fractional abundances (the measured MID). The sum of these fractions should equal 1.

• Correction Using Software (e.g., IsoCor):

  • Input 1 - Measured Data: Load your file containing the measured MIDs for each metabolite and sample.

  • Input 2 - Molecular Formulas: Provide the precise chemical formula for each metabolite. For GC-MS data, ensure you include the atoms from any derivatizing agents (e.g., for TBDMS derivatives, add C8H20Si).

  • Input 3 - Tracer Information: Specify the isotopic tracer used (¹³C) and its purity.

  • Execution: Run the correction algorithm. The software will construct the appropriate correction matrix for each metabolite and apply it to your measured data.[5][6]

• Output Analysis:

  • The software will output the corrected MIDs.

  • Verification: As a quality control step, analyze the corrected data for an unlabeled control sample. The corrected MID for any metabolite in this sample should show close to 100% abundance for the M+0 isotopologue.

Below is a diagram illustrating this workflow.

Caption: Workflow for natural abundance correction in ¹³C flux analysis.

References

• The importance of accurately correcting for the natural abundance of stable isotopes - PMC. (n.d.).
• Millard, P., Delépine, B., Guionnet, M., Heuillet, M., Bellvert, F., & Létisse, F. (2019). IsoCor: Isotope correction for high-resolution MS labeling experiments.
• BenchChem. (n.d.). Technical Support Center: Optimizing Labeling Time for N-Acetyl-D-glucosamine-13C,15N-1 Experiments.
• Gopalakrishnan, S., et al. (2020). Validity of natural isotope abundance correction for metabolic flux analysis. Metabolites, 10(10), 398.
• Liebisch, G., et al. (2008). Isotope correction of mass spectrometry profiles. Rapid Communications in Mass Spectrometry, 22(5), 718-724.
• Gopalakrishnan, S., et al. (2020). Validity of natural isotope abundance correction for metabolic flux analysis. bioRxiv.
• BenchChem. (n.d.). Technical Support Center: Correcting for Natural 13C Abundance in Mass Spectrometry Data.
• Allen, D. K., & Young, J. D. (2021). Correcting for Naturally Occurring Mass Isotopologue Abundances in Stable-Isotope Tracing Experiments with PolyMID. Metabolites, 11(5), 310.
• Fernandez, C. A., Des Rosiers, C., Previs, S. F., David, F., & Brunengraber, H. (1996). Correction of 13C mass isotopomer distributions for natural stable isotope abundance. Journal of mass spectrometry, 31(3), 255-262.
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• He, Y., et al. (2019). Application of Stable Isotope-Assisted Metabolomics for Cell Metabolism Studies. Metabolites, 9(2), 23.
• Moseley, H. N. B. (2010). Flowchart of 13C natural abundance correction algorithm.
• Millard, P., et al. (2012). IsoCor: correcting MS data in isotope labeling experiments.
• MedChemExpress. (n.d.). D-(+)-Glucosamine- 13 C hydrochloride; Chitosamine.
• Choi, Y. H., & Verpoorte, R. (2016). 13C-Isotope-Labeling Experiments to Study Metabolism in Catharanthus roseus. Methods in Molecular Biology, 1405, 143-151.
• Gebril, H. M., et al. (2019). Updates to a 13C metabolic flux analysis model for evaluating energy metabolism in cultured cerebellar granule neurons from neonatal rats.
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Reference Data & Comparative Studies

Unlocking Anomeric Signatures: A Comparative Guide to D-Glucosamine-1-¹³C vs. Unlabeled Glucosamine NMR Spectra

D-Glucosamine hydrochloride is a fundamental amino sugar, serving as a vital precursor in the biosynthesis of glycosylated proteins, lipids, and therapeutic agents for osteoarthritis. In aqueous solutions, it undergoes mutarotation, existing as a dynamic thermodynamic equilibrium of α

• and β -anomers. For researchers in metabolic tracing, structural glycobiology, and drug development, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for characterizing these states.

While unlabeled D-glucosamine relies on the natural abundance of ¹³C (~1.1%), the strategic use of D-glucosamine-1-¹³C hydrochloride (99% enriched at the C1 anomeric position) dramatically alters the spectral landscape. This guide provides an objective, data-driven comparison of the NMR performance of unlabeled versus 1-¹³C-labeled D-glucosamine, detailing the underlying quantum mechanical causality of the spectral differences and providing robust, self-validating experimental protocols.

The Causality of Isotopic Labeling on NMR Spectra

When D-glucosamine is dissolved in D₂O, it initiates a mutarotation process. To achieve reproducible NMR integration, the solution must reach its thermodynamic equilibrium of approximately 60% α -anomer and 40% β -anomer, which takes ~440 minutes at 298 K[1].

Unlabeled D-Glucosamine Hydrochloride: In standard ¹H NMR, the anomeric protons (H1) are the most downfield shifted due to the strong deshielding effect of the two adjacent oxygen atoms within the pyranose ring. The α -anomer H1 appears at ~5.45 ppm as a doublet (³ JHH​≈3.5 Hz), while the β -anomer H1 appears at ~4.94 ppm as a doublet (³ JHH​≈8.0 Hz). The ¹³C NMR spectrum requires prolonged acquisition times due to the low natural abundance of ¹³C, with the C1 carbons appearing at ~90.0 ppm ( α ) and ~93.4 ppm ( β ).

D-Glucosamine-1-¹³C Hydrochloride: Enriching the anomeric carbon to 99% ¹³C introduces two transformative quantum mechanical effects:

• Sensitivity Enhancement: The ¹³C signal for C1 is enhanced by a factor of ~90. This massive signal-to-noise ratio (SNR) improvement allows for rapid acquisition of ¹³C spectra even at sub-millimolar concentrations, which is critical for real-time metabolic flux analysis in drug development.

• Heteronuclear Spin-Spin Coupling (¹ JCH​ ): In the ¹H NMR spectrum, the ¹³C nucleus (spin 1/2) couples with the directly attached H1 proton. This strong one-bond coupling[2] splits the original H1 doublets into distinct doublets of doublets (dd). The magnitude of ¹ JCH​ is highly dependent on the anomeric configuration—typically ~170 Hz for the equatorial C-H bond ( α ) and ~160 Hz for the axial C-H bond ( β )—providing an unambiguous structural probe.

Logical mapping of 1-13C isotopic labeling effects on 1H and 13C NMR spectra.

Quantitative Data Comparison

The following table summarizes the key NMR parameters for both variants in D₂O at 298 K, highlighting the distinct performance advantages of the labeled compound for structural elucidation.

Parameter	Anomer	Unlabeled Glucosamine HCl	D-Glucosamine-1-¹³C HCl
¹H Chemical Shift (H1)	α	5.45 ppm (d)	5.45 ppm (dd)
β	4.94 ppm (d)	4.94 ppm (dd)
³ JHH​ Coupling (H1-H2)	α	~3.5 Hz	~3.5 Hz
β	~8.0 Hz	~8.0 Hz
¹ JCH​ Coupling (C1-H1)	α	Not visible in standard ¹H	~170-175 Hz
β	Not visible in standard ¹H	~160-165 Hz
¹³C Chemical Shift (C1)	α	~90.0 ppm (low intensity)	~90.0 ppm (high intensity)
β	~93.4 ppm (low intensity)	~93.4 ppm (high intensity)
Relative ¹³C Sensitivity	Both	1x (Baseline)	~90x Enhancement

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The inclusion of a mutarotation equilibration step ensures that the anomeric ratio acts as an internal quality control metric.

Protocol A: Sample Preparation and Mutarotation Equilibration Causality: Dissolving solid D-glucosamine hydrochloride (which crystallizes purely as the α -anomer) in D₂O initiates mutarotation. Acquiring spectra before equilibrium leads to inconsistent integration values and misinterpretation of anomeric ratios.

• Weighing: Accurately weigh 10.0 mg of unlabeled D-glucosamine HCl or D-glucosamine-1-¹³C HCl.

• Solvation: Dissolve the powder in 600 µL of deuterium oxide (D₂O, 99.9% D) containing 0.05% TSP (trimethylsilylpropanoic acid) as an internal chemical shift reference (0.00 ppm).

• Transfer: Transfer the clear solution to a standard 5 mm NMR tube.

• Equilibration: Incubate the sample at 298 K (25 °C) for a minimum of 440 minutes (approx. 7.5 hours) to ensure the mutarotation process reaches the thermodynamic equilibrium of ~60% α and ~40% β [3].

Protocol B: NMR Acquisition Parameters Causality: For quantitative ¹³C NMR, the relaxation delay ( D1​ ) must exceed 5 times the longest longitudinal relaxation time ( T1​ ) of the carbon nuclei to prevent signal saturation and ensure accurate integration.

• ¹H NMR Acquisition:

  • Frequency: 400 MHz or higher.

  • Pulse Sequence: Standard 1D proton (zg30 or equivalent).

  • Spectral Width: 12 ppm.

  • Relaxation Delay ( D1​ ): 2.0 seconds.

  • Number of Scans (NS): 16 (Unlabeled) / 16 (Labeled).

  • Validation Check: Verify the H1 α/β integration ratio is exactly 1.5:1 (60:40). For the labeled sample, confirm the presence of the large ¹ JCH​ doublet splitting (~160-175 Hz) centered around 5.45 and 4.94 ppm.

• ¹³C NMR Acquisition:

  • Frequency: 100 MHz or higher.

  • Pulse Sequence: Proton-decoupled 1D carbon (zgpg30).

  • Relaxation Delay ( D1​ ): 2.0 seconds (routine) or ≥10.0 seconds (quantitative).

  • Number of Scans (NS): 1024+ (Unlabeled) / 16-32 (Labeled).

  • Validation Check: The labeled sample must yield a signal-to-noise ratio for C1 that is orders of magnitude higher than the natural abundance C2-C6 peaks.

Experimental workflow for glucosamine NMR sample preparation and spectral validation.

Advanced Applications in Drug Development

For drug development professionals formulating osteoarthritis therapeutics or investigating glycosaminoglycan synthesis, 1-¹³C labeling is indispensable. The massive signal enhancement allows for 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) experiments to be conducted in minutes rather than hours. This facilitates high-throughput screening of glucosamine derivatives and their interactions with target proteins or enzymes. Furthermore, the precise measurement of ¹ JCH​ coupling constants aids in the conformational analysis of the pyranose ring, ensuring the structural integrity of synthesized analogs during the scale-up of active pharmaceutical ingredients (APIs).

Sources

• 1. researchgate.net [researchgate.net]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. d-nb.info [d-nb.info]

Deciphering Metabolic Flux: A Comparative Guide to D-Glucosamine-1-13C Hydrochloride and 15N-Glucosamine Tracing

Steady-state metabolomics provides a static snapshot of cellular metabolite pools, but it fundamentally fails to capture the dynamic routing and activity of metabolic pathways[1]. To determine whether a shift in metabolite concentration is driven by altered de novo synthesis, rapid consumption, or pathway rerouting, researchers must employ Stable Isotope Tracing (SIT)[1].

Glucosamine is a highly connected metabolic node. It feeds directly into the Hexosamine Biosynthetic Pathway (HBP) to produce UDP-GlcNAc—the universal donor for O-GlcNAcylation and N-glycan branching[1]. Depending on the biological question—whether tracking carbon backbone integration into glycans or nitrogen partitioning in microbiomes—the choice between D-glucosamine-1-13C hydrochloride and 15N-glucosamine is critical.

This guide provides an objective, data-driven comparison of these two isotopic tracers, detailing their mechanistic routing, performance metrics, and self-validating experimental protocols.

Mechanistic Causality: Carbon vs. Nitrogen Routing

The fundamental difference between these two tracers lies in which atomic flux is being interrogated.

D-Glucosamine-1-13C Hydrochloride (Carbon Tracking)

This tracer labels the C1 position of the hexose ring. It is specifically designed to track the carbon skeleton's journey through the HBP. When researchers need to quantify the direct commitment of nutrients to nucleotide-sugar synthesis (e.g., UDP-GlcNAc) and subsequent cell membrane glycan production, 13C-glucosamine is the premier choice[2].

• Causality of Salt Form: Pure glucosamine is highly hygroscopic and chemically unstable[3]. The hydrochloride (HCl) salt form is utilized to ensure absolute chemical stability and precise molarity during tracer infusion, which is critical for absolute quantification[3].

15N-Glucosamine (Nitrogen Tracking)

This tracer labels the amine group. It is utilized when the metabolic question centers on nitrogen partitioning, amino sugar turnover, or transamination reactions. In complex matrices like soil microbiomes, 15N-glucosamine is used in Isotope Pool Dilution (IPD) assays to measure the depolymerization of high-molecular-weight organic nitrogen into free amino sugars[4]. Furthermore, it is essential for elucidating the biosynthesis of nitrogen-rich secondary metabolites, such as the aminoglycoside antibiotic kasugamycin, where 15N-glucosamine acts as a direct precursor[5].

Metabolic routing of 13C and 15N glucosamine isotopes through cellular pathways.

Comparative Performance Data

The following table summarizes the quantitative and qualitative parameters of both tracers for LC-MS/MS applications.

Feature	D-Glucosamine-1-13C Hydrochloride	15N-Glucosamine
Primary Tracing Target	Carbon skeleton flux (HBP, Glycolysis)	Nitrogen partitioning, Transamination
Key Applications	Cancer metabolism, Embryogenesis[2]	Soil microbiome IPD[4], Antibiotic biosynthesis[5]
Downstream Metabolites	UDP-GlcNAc, GlcNAc-1P, O-GlcNAc proteins	Free amino sugars, Nucleotides, Peptidoglycans
Mass Shift per Incorporation	+1.00335 Da (M+1)	+0.99703 Da (M+1)
Chemical Stability	High (due to HCl salt stabilization)[3]	Moderate to High (dependent on formulation)
Detection Precision	0.03–0.05 atom % 13C enrichment[6]	High (resolvable from 13C via high-res MS)[4]

Self-Validating Experimental Protocols

To ensure data integrity, experimental workflows must be designed as self-validating systems. This requires strict control over quenching, extraction, and ionization.

Step-by-step experimental workflow for stable isotope tracing and LC-MS/MS analysis.

Protocol A: Intracellular HBP Flux Analysis using D-Glucosamine-1-13C (Mammalian Cells)

This protocol is optimized for tracking carbon routing into nucleotide sugars[2].

• Isotope Infusion: Culture cells in glucose-restricted media supplemented with 5 mM D-glucosamine-1-13C hydrochloride. Causality: Restricting unlabeled glucose forces the cellular machinery to utilize the 13C-tracer, maximizing the isotopic enrichment of the UDP-GlcNAc pool[2].

• Rapid Quenching: At designated time points (e.g., 0, 15, 30, 60 mins), rapidly aspirate media and immediately submerge cells in -80°C 80% methanol. Causality: Instantaneous freezing denatures metabolic enzymes, preventing artifactual post-lysis pathway continuation that would skew 13C enrichment ratios.

• Biphasic Extraction: Add LC-MS grade water and chloroform to the methanol lysate. Centrifuge at 15,000 x g for 15 minutes. Collect the upper aqueous phase containing polar metabolites (GlcN-6P, UDP-GlcNAc).

• LC-MS/MS Analysis: Inject the extract into an Orbitrap mass spectrometer operated in negative electrospray ionization mode. Target the M+1 isotopologue of UDP-GlcNAc. Self-Validation: Always run a natural abundance (unlabeled) control parallel to the tracer samples to establish baseline isotopic distribution and correct for natural 13C occurrence[6].

Protocol B: Extracellular Flux via IPD Assay using 15N-Glucosamine (Soil Microbiome)

This protocol isolates extracellular depolymerization rates from intracellular microbial consumption[4].

• Matrix Preparation & Infusion: Introduce a known concentration of 15N-glucosamine into the soil matrix. Crucially, supplement the matrix with a high concentration of KCl. Causality: High KCl concentrations induce osmotic stress and effectively inhibit the active cellular uptake of the 15N-metabolites by microbial organisms, allowing researchers to isolate and measure purely extracellular depolymerization rates[4].

• Incubation: Incubate the matrix at a controlled 25°C, taking aliquots at strict intervals.

• PMP Derivatization: Derivatize the extracted samples using pre-column 1-phenyl-3-methyl-5-pyrazolone (PMP). Causality: Free amino sugars are highly polar and difficult to retain on standard reversed-phase columns. PMP derivatization drastically enhances their hydrophobicity, allowing for superior baseline separation and nM-level sensitivity via UPLC[6].

• Flux Quantification: Calculate the gross influx by tracking the dilution of the 15N-tracer pool by the unlabeled 14N-tracee over time using high-resolution MS[4].

Expert Insights on Tracer Selection

When designing a metabolic tracing study, the choice between 13C and 15N glucosamine dictates the boundaries of your analytical window. If your goal is to understand the epigenetic or structural regulation of a cell via O-GlcNAcylation, D-glucosamine-1-13C hydrochloride is mandatory, as the carbon backbone is what physically constitutes the glycan modification[1]. Conversely, if you are mapping the nitrogen economy of an ecosystem or engineering a bacterial strain for optimized aminoglycoside antibiotic production, 15N-glucosamine provides the necessary atomic visibility[5].

For multi-isotope tracing metabolomics, combining both tracers (or using a dual-labeled 13C,15N-glucosamine) requires ultra-high-resolution mass spectrometry to resolve the minute mass difference (Δmass = ~0.0063 Da) between a 15N and 13C incorporated metabolite[4].

References

• Creative Proteomics. "Glycan Biosynthesis and Metabolism Analysis".
• ACS Publications. "Flux Analysis of Free Amino Sugars and Amino Acids in Soils by Isotope Tracing with a Novel Liquid Chromatography/High-Resolution Mass Spectrometry Method". Analytical Chemistry.
• bioRxiv. "Glucose metabolism distinguishes TE from ICM fate during mammalian embryogenesis". bioRxiv.
• UBC Library Open Collections. "Does Salt Form Matter?
• u:scholar. "A rapid and sensitive assay to quantify amino sugars, neutral sugars and uronic acid necromass biomarkers using pre-column derivatization and UPLC-ESI-Orbitrap HRMS". University of Vienna.
• ResearchGate. "KasQ an Epimerase Primes the Biosynthesis of Aminoglycoside Antibiotic Kasugamycin and KasF/H Acetyltransferases Inactivate Its Activity".

Sources

• 1. Glycan Biosynthesis and Metabolism Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. biorxiv.org [biorxiv.org]
• 3. open.library.ubc.ca [open.library.ubc.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. uscholar.univie.ac.at [uscholar.univie.ac.at]

D-glucosamine-1-13C Hydrochloride vs. 14C-Glucosamine in Pharmacokinetic Tracking: A Comprehensive Analytical Guide

The Bioanalytical Challenge of Glucosamine

Tracking the Absorption, Distribution, Metabolism, and Excretion (ADME) of glucosamine presents a unique bioanalytical hurdle. Endogenous plasma levels of glucosamine naturally fluctuate between 10 and 200 ng/mL[1]. Consequently, standard unlabeled pharmacokinetic (PK) studies are fundamentally compromised by this baseline noise. To accurately distinguish an exogenous drug dose from endogenous pools, isotopic tracing is not merely an option—it is a mechanistic necessity.

In this guide, we objectively compare two leading isotopic strategies used in modern drug development: the stable isotope D-glucosamine-1-13C hydrochloride and the radioisotope 14C-glucosamine .

Mechanistic Causality in Isotope Selection

14C-Glucosamine: The Mass Balance Standard

Carbon-14 (14C) is a beta-emitting radioisotope. Because the radioactive tag remains detectable regardless of metabolic biotransformation, 2[2]. It allows researchers to calculate absolute bioavailability—historically determined to be ~44% for oral glucosamine due to an extensive first-pass effect in the liver[3]. Furthermore, it reveals precise tissue distribution, demonstrating the rapid incorporation of glucosamine into plasma proteins and articular cartilage within 1 to 8 hours post-administration[4].

D-glucosamine-1-13C Hydrochloride: The High-Resolution Tracer

Carbon-13 (13C) is a stable, non-radioactive heavy isotope. D-glucosamine-1-13C hydrochloride is primarily utilized as a highly specific internal standard for LC-MS/MS quantification, or as an in vivo tracer in double-tracer microdose studies[2][5]. By introducing a +1 Da mass shift (m/z 181 vs. 180), it allows high-resolution mass spectrometers to perfectly isolate the exogenous dose from the endogenous background without the regulatory, safety, and disposal burdens associated with radioactivity[5][6].

Quantitative Comparison of Tracing Modalities

Parameter	D-glucosamine-1-13C Hydrochloride	14C-Glucosamine
Isotope Type	Stable (Non-radioactive)	Radioactive (Beta emitter)
Primary Detection	LC-MS/MS (Orbitrap / Triple Quad)	Liquid Scintillation Counting (LSC) / QWBA
Analytical Target	Intact parent drug & known metabolites	Total radioactivity (Parent + all metabolites)
Sensitivity (LLOQ)	~0.5 to 10 ng/mL[5][6]	Extremely high (Sub-nanogram, matrix-dependent)
Safety & Handling	Standard BSL-1 laboratory protocols	Strict radiation safety & specialized disposal
Primary Application	Absolute quantitation, Double-tracer IV/PO	Mass balance, Excretion pathways, Tissue mapping

Glucosamine ADME Pathway

Glucosamine ADME pathway highlighting first-pass metabolism and tissue distribution.

Self-Validating Experimental Protocols

Protocol A: 14C-Glucosamine Mass Balance & Tissue Distribution (LSC/QWBA)

Step 1: Dosing and Mass Balance Collection

• Procedure: Administer a defined dose of 14C-glucosamine to the animal model (e.g., Sprague-Dawley rats). House subjects in metabolic cages to collect all urine, feces, and expired CO2 over 48-72 hours[4].

• Causality: True mass balance requires the capture of all excretory routes. 14C allows the tracking of the carbon skeleton even if the parent molecule is extensively metabolized or incorporated into glycoproteins.

Step 2: Tissue Homogenization and Combustion

• Procedure: Harvest organs (specifically cartilage and synovial tissues). Subject solid tissue aliquots to biological oxidation (combustion) to convert all 14C into 14CO2, which is then trapped in a specialized scintillation cocktail.

• Causality: Solid tissues cause severe optical quenching in scintillation counting. Combustion normalizes the matrix, ensuring that the detection efficiency of the beta particles is uniform across all sample types.

Step 3: Liquid Scintillation Counting (LSC) & QWBA

• Procedure: Quantify total radioactivity via LSC. For spatial distribution, utilize Quantitative Whole-Body Autoradiography (QWBA) on frozen tissue sections.

• Causality: LSC provides absolute quantitative data for clearance calculations, while QWBA visually maps the rapid entry of 14C into articular cartilage[4].

• Validation Checkpoint: Total recovered radioactivity across all excreta and carcass must exceed 90% of the administered dose to confirm a closed mass balance system[7].

Protocol B: 13C-Glucosamine LC-MS/MS Pharmacokinetic Tracking

Step 1: Sample Spiking & Matrix Stabilization

• Procedure: Aliquot 0.49 mL of plasma or synovial fluid. Spike with 0.01 mL of D-glucosamine-1-13C hydrochloride internal standard to achieve a final concentration of 250 ng/mL[5].

• Causality: Glucosamine is highly polar and lacks a strong chromophore. Spiking a stable heavy isotope at the earliest stage corrects for any matrix effects or ion suppression during downstream electrospray ionization, ensuring absolute quantitation.

Step 2: Protein Precipitation

• Procedure: Add 0.25 mL of 200 mg/mL trichloroacetic acid (TCA). Vortex and centrifuge at 2000 × g for 20 minutes[5].

• Causality: TCA is a harsh precipitant that disrupts non-covalent protein binding. Because glucosamine rapidly associates with plasma proteins[4], TCA ensures the complete release of the free drug into the supernatant while precipitating high-molecular-weight interferents.

Step 3: LC-MS/MS Detection

• Procedure: Analyze the supernatant using an Orbitrap or triple quadrupole mass spectrometer in positive heated electrospray ionization (HESI) mode[6]. Monitor Multiple Reaction Monitoring (MRM) transitions: m/z 180 → 72 for endogenous/unlabeled glucosamine, and m/z 181 → 73 for the 13C-labeled tracer[5].

• Causality: The +1 Da mass shift allows the mass spectrometer to mathematically isolate the exogenous tracer from the fluctuating endogenous baseline, providing a true PK profile.

• Validation Checkpoint: The calibration curve must demonstrate linearity (R² > 0.997) across a range of 0.5 to 1000 ng/mL, with a Lower Limit of Quantitation (LLOQ) established at ≤10 ng/mL[5][6].

Comparative Analytical Workflows

Comparative analytical workflows for 13C and 14C glucosamine pharmacokinetic tracking.

Strategic Recommendations for Drug Development

For early-stage preclinical development where understanding the complete metabolic fate, excretion pathways, and tissue accumulation (especially in cartilage) is required, 14C-glucosamine remains unparalleled. However, for late-stage clinical PK studies, bioequivalence trials, or when identifying specific circulating metabolites without the regulatory constraints of human radiation exposure, D-glucosamine-1-13C hydrochloride paired with LC-MS/MS is the superior, highly-specific alternative. Modern protocols increasingly favor a double-tracer approach, utilizing both isotopes simultaneously to capture absolute bioavailability and mass balance in a single, highly efficient study[2].

References

• Pharmacotherapeutic aspects of treating knee osteoarthritis with glucosamine sulfate - Lirias (KU Leuven). 3

• Safety Assessment of Glucosamine Ingredients as Used in Cosmetics - CIR Report Data Sheet. 4

• A novel double-tracer technique to characterize absorption, distribution, metabolism and excretion (ADME) of [14C]tofogliflozin after oral administration and concomitant intravenous microdose administration of [13C]tofogliflozin in humans - PubMed (Clin Pharmacokinet). 2

• Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man - Academia.edu. 1

• Synovial and plasma glucosamine concentrations in osteoarthritic patients following oral crystalline glucosamine sulphate - CORE. 5

• Does Salt Form Matter? A Pilot Randomized, Double-Blind, Crossover Pharmacokinetic Comparison of Crystalline and Regular Glucosamine Sulfate in Healthy Volunteers - UBC Library Open Collections. 6

• An evaluation of human ADME and mass balance studies using regular or low doses of radiocarbon - ResearchGate. 7

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• 1. (PDF) Glucosamine oral bioavailability and plasma pharmacokinetics after increasing doses of crystalline glucosamine sulfate in man [academia.edu]
• 2. A novel double-tracer technique to characterize absorption, distribution, metabolism and excretion (ADME) of [14C]tofogliflozin after oral administration and concomitant intravenous microdose administration of [13C]tofogliflozin in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. cir-safety.org [cir-safety.org]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. open.library.ubc.ca [open.library.ubc.ca]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of D-Glucosamine-1-13C Hydrochloride Metabolic Flux with GC-MS

For researchers, scientists, and drug development professionals, a precise understanding of cellular metabolism is paramount for unraveling disease mechanisms and identifying novel therapeutic targets.[1] 13C-Metabolic Flux Analysis (MFA) stands as a powerful technique to quantify the rates of metabolic reactions within a cell.[1][2] This guide provides an in-depth, technical comparison of methodologies for the cross-validation of metabolic flux data obtained using D-glucosamine-1-13C hydrochloride as an isotopic tracer, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) based analysis. We will explore the causality behind experimental choices, present detailed protocols, and emphasize the importance of self-validating systems for robust and reliable results.

The Rationale for D-Glucosamine-1-13C Hydrochloride in Metabolic Flux Analysis

D-glucosamine is a naturally occurring amino sugar that, once phosphorylated to glucosamine-6-phosphate, enters the hexosamine biosynthetic pathway (HBP).[3][4] This pathway is a critical intersection of glucose, amino acid, fatty acid, and nucleotide metabolism, producing UDP-N-acetylglucosamine (UDP-GlcNAc), a vital precursor for glycosylation reactions.[4] By using D-glucosamine specifically labeled with 13C at the first carbon position (D-glucosamine-1-13C), we can trace the metabolic fate of this molecule and its contributions to central carbon metabolism.

The choice of the 1-13C position is strategic. As glucosamine-6-phosphate is converted to fructose-6-phosphate, the 13C label is retained, allowing for the interrogation of pathways downstream of this entry point, including glycolysis, the pentose phosphate pathway (PPP), and the tricarboxylic acid (TCA) cycle. This provides a unique perspective compared to the more commonly used [U-13C]-glucose tracer.

Experimental Workflow: From Isotope Labeling to GC-MS Analysis

The following experimental workflow is designed to be a self-validating system, with built-in checks and considerations to ensure data integrity.

Caption: Experimental workflow for 13C metabolic flux analysis.

Step-by-Step Experimental Protocol

1. Cell Culture and Isotope Labeling:

• Cell Seeding: Plate cells at a density that ensures they remain in the logarithmic growth phase throughout the experiment.[5]

• Medium Preparation: Prepare a custom medium containing D-glucosamine-1-13C hydrochloride at a concentration that does not induce toxicity. It is recommended to perform a dose-response curve to determine the optimal concentration for your cell line.[5]

• Isotopic Labeling: Once cells reach the desired confluency, replace the standard medium with the 13C-labeling medium.[2] It is crucial to perform a time-course experiment (e.g., 0, 4, 8, 12, 24 hours) to determine the time required to reach isotopic steady state.[5][6]

2. Metabolite Quenching and Extraction:

• Quenching: To halt all enzymatic activity and preserve the metabolic state of the cells, rapidly quench the cells with a cold solvent, such as 80% methanol.[2]

• Extraction: Metabolites are then extracted using a suitable solvent system. A common method involves a biphasic extraction with methanol, chloroform, and water to separate polar and nonpolar metabolites.[7]

3. Derivatization for GC-MS Analysis:

• Rationale: Many metabolites, particularly amino acids and sugars, are not volatile enough for GC-MS analysis.[8][9] Derivatization replaces polar functional groups with nonpolar moieties, increasing their volatility.[8]

• Procedure: A two-step derivatization is commonly employed:

  • Methoximation: Carbonyl groups are converted to their corresponding oximes.[9]

  • Silylation: Active hydrogens on -OH, -NH, and -SH groups are replaced with a silyl group, often using reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) or N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[8][10][11] MTBSTFA derivatives are generally more stable and less sensitive to moisture.[8]

4. GC-MS Analysis:

• Separation and Detection: The derivatized metabolites are separated based on their boiling points and polarity on a gas chromatography column and then detected by a mass spectrometer.[7]

• Mass Isotopomer Distribution (MID): The mass spectrometer measures the relative abundance of different mass isotopomers for each metabolite fragment.[12][13] This data, known as the Mass Isotopomer Distribution (MID), is the foundation for metabolic flux analysis.[14]

Cross-Validation: Ensuring the Accuracy of Your Flux Map

A key aspect of robust metabolic flux analysis is the cross-validation of the resulting flux map.[1][2] Relying on a single isotopic tracer can sometimes lead to an underdetermined system, where multiple flux distributions can equally explain the observed labeling patterns.[1]

The Power of a Multi-Tracer Approach

To overcome this limitation, a powerful strategy is to perform parallel labeling experiments with different isotopic tracers.[1][2] For example, in addition to D-glucosamine-1-13C hydrochloride, a parallel experiment can be conducted using [U-13C5]-glutamine.

• [U-13C5]-Glutamine as a Complementary Tracer: Glutamine is a major anaplerotic substrate for the TCA cycle.[2] By tracing the fate of the five carbons of glutamine, we can gain more precise information about TCA cycle fluxes and related pathways.[2]

The data from both tracer experiments are then used to constrain a single, comprehensive metabolic model, leading to a more accurate and reliable flux map.

Caption: Data analysis and cross-validation pipeline.

Quantitative Comparison of Single vs. Multi-Tracer Approaches

The following table presents hypothetical data illustrating the improved precision of flux estimations when using a multi-tracer approach.

Metabolic Flux	Relative Flux (Single Tracer: D-glucosamine-1-13C)	Relative Flux (Multi-Tracer: D-glucosamine-1-13C + [U-13C5]-glutamine)
Glycolysis
Glucose-6-phosphate isomerase	100 ± 15	100 ± 5
Pyruvate Kinase	85 ± 12	85 ± 4
Pentose Phosphate Pathway
Glucose-6-phosphate dehydrogenase	10 ± 5	10 ± 1.5
TCA Cycle
Citrate Synthase	50 ± 20	50 ± 7
Isocitrate Dehydrogenase	45 ± 18	45 ± 6
α-Ketoglutarate Dehydrogenase	40 ± 15	40 ± 5

As the data demonstrates, the confidence intervals for the calculated fluxes are significantly narrower when the model is constrained by data from multiple isotopic tracers, leading to a more precise and trustworthy flux map.[1]

Data Analysis and Flux Calculation

Several software packages are available for calculating metabolic fluxes from MID data, including:

• INCA: A MATLAB-based software for isotopomer network modeling and metabolic flux analysis.[15]

• METRAN: Software for 13C-metabolic flux analysis, tracer experiment design, and statistical analysis.[16]

• VistaFlux: Software for qualitative flux analysis that visualizes results on pathways.[17]

These programs use iterative algorithms to find the set of fluxes that best fit the experimentally determined MIDs. The goodness-of-fit is typically assessed using a chi-squared test.[18]

Conclusion

The cross-validation of metabolic flux data using multiple isotopic tracers, such as D-glucosamine-1-13C hydrochloride and [U-13C5]-glutamine, is a critical step in obtaining a comprehensive and accurate understanding of cellular metabolism. By employing the detailed experimental and analytical workflows outlined in this guide, researchers can generate robust and reliable flux maps, providing deeper insights into the metabolic reprogramming that underlies various physiological and pathological states. This enhanced resolution is invaluable for the identification of novel drug targets and the development of effective therapeutic strategies.

References

• Hellerstein, M. K., & Neese, R. A. (1992). Mass isotopomer distribution analysis: a technique for measuring biosynthesis and turnover of polymers. American Journal of Physiology-Endocrinology and Metabolism, 263(5), E988-E1001. [Link]

• Al-Rashed, F., & Al-Amoudi, M. (2024). PyMIDA: A Graphical User Interface for Mass Isotopomer Distribution Analysis. Journal of Proteome Research. [Link]

• Agilent Technologies. (2016). Agilent MassHunter VistaFlux for Qualitative Flux Analysis. Retrieved from [Link]

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• Jackson, G., & Ubah, O. S. (2014). Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Journal of analytical methods in chemistry, 2014, 985795. [Link]

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D-glucosamine-1-13C hydrochloride vs uniformly labeled 13C-glucosamine

Mapping the Hexosamine Biosynthetic Pathway: A Technical Comparison of 13C-Glucosamine Tracers

As metabolic flux analysis (MFA) becomes increasingly central to drug development and cellular engineering, tracing the Hexosamine Biosynthetic Pathway (HBP) has emerged as a critical objective. The HBP integrates glucose, glutamine, acetyl-CoA, and UTP metabolism to generate uridine-5′-di-phospho-N-acetylglucosamine (UDP-GlcNAc), the universal donor for N- and O-linked protein glycosylation[1].

For researchers tracing this pathway, selecting the correct stable isotope tracer is paramount. Supplementing cell cultures with 13C-labeled glucosamine bypasses the initial rate-limiting steps of glycolysis, driving carbon directly into the HBP to rescue nutrient-deprived cells or map metabolic bifurcations[2]. However, the choice between D-glucosamine-1-13C hydrochloride and Uniformly Labeled 13C-glucosamine (U-13C-GlcN) fundamentally alters the analytical modality, spectral resolution, and quantitative limits of your experiment.

This guide objectively compares these two tracers, providing the mechanistic causality behind their use and self-validating protocols for both Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) workflows.

Metabolic Tracing Principles: Positional vs. Uniform Labeling

D-glucosamine-1-13C hydrochloride (Positional Tracing)

D-glucosamine-1-13C hydrochloride is isotopically enriched (typically ≥99 atom % 13C) solely at the C1 anomeric carbon, resulting in an M+1 mass shift[3].

• The Causality of Choice: This tracer is the gold standard for high-resolution NMR spectroscopy . Because only the C1 position is labeled, there are no adjacent 13C atoms in the hexose ring. This absence of homonuclear 13C-13C spin-spin coupling (J-coupling) collapses the NMR signal into a sharp, highly resolved singlet. Furthermore, the anomeric C1 carbon resonates in a distinct, uncluttered region of the 13C NMR spectrum (~90-100 ppm), allowing for precise positional flux analysis without spectral overlap.

Uniformly Labeled 13C-glucosamine (Total Flux & Absolute Quantitation)

Uniformly labeled 13C-glucosamine (U-13C6) contains 13C at all six carbon positions, yielding an M+6 mass shift[4].

• The Causality of Choice: This tracer is optimized for Mass Spectrometry (LC-MS/MS or GC-MS) . The +6 Da mass shift completely isolates the labeled metabolite from the natural M+1/M+2 isotopic envelope of endogenous, unlabeled metabolites. This wide mass separation is critical for calculating accurate Mass Isotopomer Distributions (MIDs) and serves as an ideal internal standard for absolute quantification via Isotope Dilution Mass Spectrometry (IDMS)[5].

Hexosamine Biosynthetic Pathway (HBP) tracing using 13C-labeled glucosamine.

Quantitative Comparison Matrix

The following table summarizes the quantitative and analytical distinctions between the two tracers to guide your experimental design.

Feature	D-glucosamine-1-13C Hydrochloride	Uniformly Labeled 13C-glucosamine (U-13C6)
Isotopic Enrichment	99 atom % 13C at C1 only[3]	≥99 atom % 13C at C1-C6
Mass Shift (MS)	M+1[3]	M+6
Primary Analytical Modality	NMR Spectroscopy	LC-MS/MS, GC-MS
NMR Spectral Complexity	Low (Sharp singlets, no J-coupling)	High (Complex multiplets due to J-coupling)
MS Spectral Interference	High (Overlaps with natural 13C abundance)	Low (M+6 is distinctly separated)
Primary Application	Positional atom mapping, pathway bifurcation	Total carbon flux, IDMS absolute quantitation

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems. The choice of extraction and analysis is directly dictated by the physical properties of the tracer used.

Parallel workflows for MS-based and NMR-based 13C metabolic flux analysis.

Protocol A: Absolute Quantitation via LC-MS/MS using U-13C-Glucosamine

Causality: We utilize U-13C-Glucosamine here because LC-MS/MS requires distinct mass separation to calculate fractional enrichment. The M+6 shift of the hexose ring prevents the confounding effects of the ~1.1% natural abundance of 13C found in endogenous metabolites[4].

• Labeling & Culture: Culture cells in glucose-free media supplemented with 1–5 mM U-13C-Glucosamine. Note: Glucose starvation followed by GlcNAc/GlcN supplementation is a proven method to isolate HBP flux and observe the restoration of cell surface receptors[2].

• Metabolic Quenching: Rapidly aspirate media and immediately submerge the plate in liquid nitrogen or add -80°C 80% methanol.

  • Causality: HBP enzymes have turnover rates in the milliseconds. Slow quenching allows residual enzymatic activity to alter the UDP-GlcNAc pool, destroying the integrity of the in vivo snapshot.

• Extraction: Scrape cells in the cold methanol, centrifuge at 15,000 x g for 15 minutes at 4°C, and collect the supernatant (polar fraction).

• LC-MS/MS Acquisition: Analyze the extract using a hybrid triple quadrupole linear ion trap (e.g., QTRAP) or Q-TOF system paired with Hydrophilic Interaction Liquid Chromatography (HILIC)[5].

• System Validation Checkpoint: Before running biological samples, inject an unlabeled biological matrix blank. The M+6 signal in this blank must be <0.5% of the M+0 signal. If it is higher, your mass spectrometer is suffering from isotopic carryover or isobaric interference, and the chromatography gradient must be adjusted.

Protocol B: Positional Atom Mapping via High-Resolution NMR using 1-13C-Glucosamine

Causality: We utilize D-glucosamine-1-13C hydrochloride[3] because we want to track the specific fate of the anomeric carbon through the pathway without the signal dilution and complex multiplet splitting that occurs when uniformly labeled tracers are analyzed via NMR.

• Labeling & Culture: Incubate cells with 5 mM D-glucosamine-1-13C hydrochloride.

• Dual-Phase Extraction: Quench cells with cold methanol, then add chloroform and water (typically a 1:1:1 ratio). Vortex and centrifuge to induce phase separation.

  • Causality: NMR is highly sensitive to lipid contamination, which creates broad background signals that obscure sharp metabolite peaks. The chloroform phase traps the lipids, leaving a highly pure aqueous phase containing the HBP intermediates.

• Lyophilization & Reconstitution: Lyophilize the aqueous phase to complete dryness. Reconstitute in D₂O containing 0.1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid).

  • System Validation Checkpoint: The D₂O provides the essential deuterium lock signal for the NMR spectrometer. The DSS serves as an internal chemical shift reference (set to 0 ppm). If the DSS peak is broad, the sample is poorly shimmed, and quantitative integration will be inaccurate.

• NMR Acquisition: Acquire 1D 13C-NMR or 2D[1H, 13C]-HSQC spectra. Integrate the sharp singlet peaks in the 90-100 ppm region to quantify the specific enrichment of the C1 carbon in UDP-GlcNAc.

Conclusion: Choosing the Right Tracer

Your choice of tracer should be dictated entirely by your analytical infrastructure and biological question. If your laboratory relies on LC-MS/MS to map global metabolic shifts or requires absolute metabolite quantification via IDMS, Uniformly Labeled 13C-glucosamine is the mandatory choice due to its distinct M+6 mass shift. Conversely, if you are utilizing NMR spectroscopy to perform elegant, positional atom-mapping of pathway bifurcations without the headache of spectral deconvolution, D-glucosamine-1-13C hydrochloride provides unparalleled spectral clarity.

References

• The hexosamine biosynthetic pathway couples growth factor-induced glutamine uptake to glucose metabolism Source: National Institutes of Health (PMC) URL:[Link][2]

• The Hexosamine Biosynthesis Pathway: Regulation and Function Source: National Institutes of Health (PMC) URL:[Link][1]

• Glucose metabolism distinguishes TE from ICM fate during mammalian embryogenesis Source: bioRxiv URL:[Link][4]

• Quantitative and qualitative metabolomics for the investigation of intracellular metabolism Source: SCIEX URL:[Link][5]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of D-Glucosamine-1-13C Hydrochloride for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you utilize. The proper disposal of these materials is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of D-Glucosamine-1-13C hydrochloride, ensuring that you can manage your research byproducts with the same precision and care as your experiments.

At the heart of this protocol is a fundamental understanding of the compound . D-Glucosamine-1-13C hydrochloride is a stable isotope-labeled sugar derivative. The key characteristic influencing its disposal is the nature of the Carbon-13 isotope. Unlike radioactive isotopes (e.g., ¹⁴C or ³H), ¹³C is a stable, non-radioactive isotope.[1][2][] This critical distinction means that no special radiological precautions are necessary for its disposal; the waste is not considered radioactive.[1][2][] Therefore, the disposal procedures are dictated by the chemical properties of the parent compound, D-Glucosamine hydrochloride.

I. Hazard Identification and Risk Assessment

Before initiating any disposal procedure, a thorough understanding of the hazards associated with D-Glucosamine hydrochloride is paramount. According to Safety Data Sheets (SDS), D-Glucosamine hydrochloride is classified with the following hazards:

• Acute oral toxicity (Category 4): Harmful if swallowed.[4]

• Skin corrosion/irritation (Category 2): Causes skin irritation.[4]

• Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[4]

• Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.[4]

These classifications underscore the importance of handling this compound with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4][5]

Hazard Classification	Description	Primary Precaution
Acute toxicity, oral (Category 4)	Harmful if swallowed	Do not eat, drink, or smoke when using this product.[4]
Skin corrosion/irritation (Category 2)	Causes skin irritation	Wear protective gloves.[4]
Serious eye damage/eye irritation (Category 2A)	Causes serious eye irritation	Wear eye/face protection.[4]
Specific target organ toxicity, single exposure (Category 3)	May cause respiratory irritation	Use only outdoors or in a well-ventilated area.[4]

II. The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a systematic approach to the disposal of D-Glucosamine-1-13C hydrochloride, from waste generation to final removal. This process is designed to be a self-validating system, ensuring compliance and safety at each stage.

Caption: Disposal workflow for D-Glucosamine-1-13C hydrochloride.

1. Waste Generation and Segregation:

• Rationale: Preventing accidental reactions and ensuring the waste stream is correctly classified are the primary objectives at this stage.

• Procedure:

  • At the point of generation, identify all materials contaminated with D-Glucosamine-1-13C hydrochloride. This includes unused solid compounds, solutions, and contaminated consumables (e.g., weighing paper, pipette tips, gloves).

  • Segregate this waste from other chemical waste streams.[6][7] Do not mix with incompatible materials such as strong oxidizing agents.

2. Containerization:

• Rationale: Proper containment is crucial to prevent leaks, spills, and exposure to laboratory personnel.

• Procedure:

  • Select a chemically compatible, leak-proof container with a secure lid.[6] For solid waste, a clearly labeled, sealed bag or a wide-mouthed plastic container is suitable. For liquid waste, use a bottle made of a material that does not react with the chemical.[8]

  • Label the container clearly as "D-Glucosamine-1-13C Hydrochloride Waste" and include the appropriate hazard warnings (e.g., "Irritant").[8][9] The label should also include the date when the first waste was added.[10]

  • Keep the container closed at all times except when adding waste.[7][11]

3. Storage in a Satellite Accumulation Area (SAA):

• Rationale: Federal and local regulations govern the temporary storage of hazardous waste in laboratories.[6][12]

• Procedure:

  • Store the waste container in a designated Satellite Accumulation Area (SAA).[11][12] This area should be at or near the point of generation and under the control of laboratory personnel.[6][12]

  • The SAA must be in a well-ventilated area, away from ignition sources if flammable materials are present.[12]

  • Ensure secondary containment is used for liquid waste to prevent spills from spreading.[6]

4. Final Disposal:

• Rationale: The final disposal of chemical waste must be handled by licensed professionals to ensure compliance with all regulations and to protect the environment.

• Procedure:

  • Once the container is full or has been in storage for the maximum allowed time (per your institution's policy, often up to 90 days), contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[8][13]

  • Do not attempt to dispose of D-Glucosamine-1-13C hydrochloride down the drain or in the regular trash.[10][14] While the hydrochloride salt can be neutralized, this should only be done by trained personnel following a specific, approved protocol.[15][16]

  • Complete all necessary paperwork, such as waste manifests, as required by your EHS office and regulatory agencies.[12]

5. Decontamination of Empty Containers:

• Rationale: Residual chemicals in "empty" containers can still pose a hazard.

• Procedure:

  • Triple rinse the empty container with a suitable solvent (e.g., water, as D-Glucosamine hydrochloride is water-soluble).[2]

  • Collect the rinsate as hazardous waste and add it to your D-Glucosamine-1-13C hydrochloride waste container.[2]

  • After thorough rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous solid waste.[13]

III. Authoritative Grounding and Compliance

The procedures outlined in this guide are grounded in the regulations and best practices established by key regulatory bodies, including the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, establishes the framework for the proper management of hazardous and non-hazardous solid waste.[6][8] Your institution's EHS department will have specific protocols based on RCRA to ensure compliance.

• OSHA's Hazard Communication Standard (HCS): This standard requires that the hazards of all chemicals produced or imported are classified, and that information concerning the classified hazards is transmitted to employers and employees.[17][18] The SDS for D-Glucosamine-1-13C hydrochloride is a key component of this standard.

By adhering to the protocols in this guide, you are not only ensuring the safety of your laboratory and the environment but also upholding the highest standards of scientific integrity and professional responsibility.

References

• KISHIDA CHEMICAL CO., LTD. (2018, May 2). Safety Data Sheet: D-Glucosamine hydrochloride.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Tchounwou, P. (n.d.). Chemical Waste Management for Laboratories. IntechOpen.
• Sdfine. (n.d.). d (+) glucosamine hydrochloride - GHS Safety Data Sheet.
• MedChemExpress. (2026, January 12). Glucosamine-13C hydrochloride - Safety Data Sheet.
• Carl ROTH. (2024, March 3). Safety Data Sheet: D(+)-Glucosamine hydrochloride.
• Carl ROTH. (n.d.). Safety Data Sheet: D(+)-Glucosamine hydrochloride.
• Moravek, Inc. (2019, January 11). How To Store And Dispose Of Radiolabeled Compounds.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Spectrum Chemical Mfg. Corp. (2019, January 4). SAFETY DATA SHEET: Glucosamine Hydrochloride, USP.
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• ChemicalBook. (2026, February 7). Chemical Safety Data Sheet MSDS / SDS - D-Glucosamine hydrochloride.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET: D-Glucosamine hydrochloride.
• Flinn Scientific. (n.d.). Waste Lab Chemical Disposal Guidance.
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• Benchchem. (n.d.). Proper Disposal Procedures for BMS-214662 Hydrochloride: A Comprehensive Guide for Laboratory Professionals.
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A Researcher's Guide to Handling D-Glucosamine-1-¹³C Hydrochloride: Safety, Operations, and Disposal

This guide provides essential safety protocols and operational procedures for laboratory personnel working with D-Glucosamine-1-¹³C hydrochloride. As a stable, isotopically labeled compound, it serves as a valuable tracer in metabolic research and drug development. While not classified as a hazardous substance, adherence to rigorous safety standards is paramount to ensure personnel safety and data integrity. This document moves beyond a simple checklist, offering a framework for safe handling rooted in a thorough understanding of the material's properties.

Hazard Identification and Risk Assessment: Know Your Compound

D-Glucosamine-1-¹³C hydrochloride is a white, crystalline powder. The primary risks associated with this compound are mechanical irritation from the dust and potential chemical irritation due to its hydrochloride salt form. One Safety Data Sheet (SDS) notes that it may cause skin and serious eye irritation, as well as respiratory irritation.[1] Ingestion of large quantities could potentially lead to gastrointestinal upset.[2]

The ¹³C stable isotope does not confer any radiological hazard.[3][] Therefore, the handling procedures are similar to those for the unlabeled parent compound, with a focus on containment of the solid material.

Core Personal Protective Equipment (PPE)

A thorough hazard assessment is the foundation of a robust PPE program.[5][6][7] For D-Glucosamine-1-¹³C hydrochloride, the following PPE is required to create a barrier between the researcher and the chemical.[8]

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields (ANSI Z87.1-rated) or safety goggles.[1][5]	Protects against accidental splashes of solutions or airborne particles during weighing and transfer.[9]
Hand Protection	Powder-free nitrile gloves.	Provides a barrier against skin contact and prevents contamination of the sample. Nitrile is recommended for its chemical resistance to a broad range of laboratory chemicals.[10]
Body Protection	A standard laboratory coat.	Shields skin and personal clothing from spills and contamination.[11][12]
Respiratory Protection	Generally not required under normal use with adequate ventilation. A dust mask may be used if handling large quantities or if dust is generated.[2]	Minimizes the inhalation of airborne powder, which can cause respiratory tract irritation.[1][2]

Operational Guide: Step-by-Step Handling Procedures

Safe handling extends beyond simply wearing PPE. It involves a systematic approach to each step of the experimental process.

Preparation and Weighing

• Designate a Workspace: Before handling, designate a clean and well-ventilated area, such as a laboratory bench or a chemical fume hood, especially if there's a potential for dust generation.

• Gather Materials: Assemble all necessary equipment, including the chemical container, spatulas, weigh boats, and pre-labeled receiving vessels.

• Don PPE: Put on your lab coat, safety glasses, and gloves before opening the primary container.

• Weighing the Compound:

  • Open the container slowly to avoid creating airborne dust.

  • Use a clean spatula to carefully transfer the desired amount of the powder to a weigh boat on an analytical balance.

  • If any material is spilled, clean it up immediately with a damp cloth or paper towel to prevent dust from becoming airborne.

• Container Closure: Securely close the main container of D-Glucosamine-1-¹³C hydrochloride immediately after use to protect the integrity of the compound and prevent spills.

Dissolution

• Transfer to Vessel: Carefully transfer the weighed powder into the appropriate laboratory vessel (e.g., beaker, flask).

• Add Solvent: Add the desired solvent to the vessel. D-Glucosamine hydrochloride is soluble in water.

• Mixing: Gently swirl or stir the mixture until the solid is completely dissolved. Avoid vigorous shaking that could cause splashing.

• Labeling: Ensure the final solution is clearly and accurately labeled with the compound name, concentration, solvent, and date of preparation.

Workflow for Handling D-Glucosamine-1-¹³C Hydrochloride

The following diagram illustrates the key decision points and procedural flow for safely handling this compound.

Caption: Workflow for the safe handling of D-Glucosamine-1-¹³C hydrochloride.

Decontamination and Waste Disposal

Proper disposal is a critical component of the laboratory safety lifecycle.

• Decontamination:

  • All glassware and equipment that have come into contact with the compound should be thoroughly rinsed with an appropriate solvent and then washed with soap and water.

• Waste Disposal:

  • Since D-Glucosamine-1-¹³C hydrochloride contains a stable isotope, it is not considered radioactive waste.[3]

  • Dispose of unused compound and contaminated disposable materials (e.g., gloves, weigh boats, paper towels) in accordance with local, state, and federal regulations for non-hazardous chemical waste.[]

  • Empty containers should be rinsed before being discarded or recycled.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical advice.[1]

• Spills: For small spills, carefully sweep up the solid material, trying to minimize dust generation. Place it in a sealed container for disposal. Clean the spill area with a wet cloth.

By integrating these safety measures and operational protocols into your daily laboratory practice, you can ensure a safe working environment and maintain the high quality of your research.

References

• OSHA. (2025, November 13). OSHA Lab Safety Equipment: Requirements & Compliance Guide.
• Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories.
• National Center for Biotechnology Information. (2025, July 17). A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection.
• Environmental Health and Safety. Guide to Isotope Management In Laboratories.
• Environment, Health and Safety. 3.1 Laboratory Responsibilities for Personal Protective Equipment.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.
• Moravek, Inc. (2019, January 11). How To Store And Dispose Of Radiolabeled Compounds.
• MedChemExpress. (2026, January 12). Glucosamine-13C hydrochloride-SDS.
• University of Pittsburgh Radiation Safety. Specific Instruction for Isotope Research Waste.
• BOC Sciences. (2015, November 4). How to Dispose the Waste from Isotope Labeling.
• Kishida Chemical Co., Ltd. Safety Data Sheet: D-Glucosamine hydrochloride.
• Spectrum Chemical. (2016, August 11). Safety Data Sheet: D-GLUCOSAMINE HYDROCHLORIDE.
• University of Nebraska-Lincoln. Laboratory Waste Disposal and Management.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Carl ROTH. Safety Data Sheet: D(+)-Glucosamine hydrochloride.
• Carl ROTH. (2024, March 3). Safety Data Sheet: D(+)-Glucosamine hydrochloride.
• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• ITURRI. (2024, April 5). The importance of Personal Protective Equipment in the handling of chemicals.
• U.S. Department of Health & Human Services. (2026, February 4). Personal Protective Equipment (PPE).
• University of Nebraska-Lincoln Environmental Health and Safety. (2024, July). Personal Protective Equipment for Chemical Exposures.

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